Sodium 3-methylbutane-1-sulfinate

Core Science & Biosynthesis

An In-depth Technical Guide to Sodium 3-Methylbutane-1-sulfinate: Properties, Synthesis, and Applications

Introduction and Molecular Overview

Sodium 3-methylbutane-1-sulfinate is the sodium salt of 3-methylbutane-1-sulfinic acid. As a member of the sodium alkylsulfinate family, it is characterized by a branched five-carbon (isoamyl) alkyl chain attached to a sulfinate functional group (-SO₂Na). These compounds are recognized for their versatility in organic synthesis, acting as valuable intermediates.[1][2][3] Generally, sodium sulfinates are non-volatile, odorless, and bench-stable solids, which makes them advantageous alternatives to more reactive and less stable sulfur-containing reagents like sulfonyl chlorides.[1][4]

The primary utility of sodium sulfinates in the context of drug development lies in their ability to serve as precursors for the formation of sulfones and sulfonamides, key functional groups in a multitude of pharmaceutical agents.[1][5] Their reactivity also allows for the construction of various carbon-sulfur, nitrogen-sulfur, and sulfur-sulfur bonds.[1]

Molecular Structure

The structure of sodium 3-methylbutane-1-sulfinate features an ionic bond between the sodium cation (Na⁺) and the 3-methylbutane-1-sulfinate anion.

Caption: Molecular structure of Sodium 3-methylbutane-1-sulfinate.

Physicochemical Properties (Predicted)

Direct experimental data for sodium 3-methylbutane-1-sulfinate is scarce. The following table summarizes the predicted and extrapolated physicochemical properties based on trends observed for similar sodium alkylsulfinates such as sodium methanesulfinate and sodium butane-1-sulfinate.

Property	Predicted Value / Observation	Basis for Prediction / Reference
Molecular Formula	C₅H₁₁NaO₂S	Stoichiometry
Molecular Weight	158.19 g/mol	Calculation from atomic weights
Physical State	White to off-white crystalline powder	General appearance of sodium alkylsulfinates.[6]
Melting Point	>200 °C (with decomposition)	Melting points of similar sulfinates are high and often accompanied by decomposition.[6][7]
Solubility	Soluble in water. Sparingly soluble in polar organic solvents like ethanol. Insoluble in nonpolar organic solvents.	The ionic nature of the sodium salt dictates its solubility profile.[8]
Stability	Stable under normal storage conditions. Moisture-sensitive over long periods.	Sodium sulfinates are generally bench-stable solids.[1][4]

Chemical Properties and Reactivity

Sodium 3-methylbutane-1-sulfinate is expected to exhibit the characteristic reactivity of sodium alkylsulfinates, making it a versatile reagent in organic synthesis. The sulfinate group can act as a source of sulfonyl, sulfinyl, or sulfenyl moieties depending on the reaction conditions.[1]

Nucleophilic Character

The sulfinate anion is a good nucleophile, with the nucleophilic attack occurring from the sulfur atom. This allows for the formation of C-S bonds, which is fundamental to the synthesis of sulfones.

Oxidation to Sulfonate

Sulfinates are readily oxidized to the corresponding sulfonates. This can be a consideration for storage and handling, as exposure to strong oxidizing agents or even atmospheric oxygen over time can lead to degradation.

Key Synthetic Transformations

The versatility of sodium sulfinates is highlighted by their utility in forming various classes of organosulfur compounds.

Caption: Key synthetic applications of sodium 3-methylbutane-1-sulfinate.

• Synthesis of Sulfones: In reactions with alkyl halides or other electrophiles, sodium 3-methylbutane-1-sulfinate will act as a nucleophile to form sulfones. This is a cornerstone of its utility in medicinal chemistry.

• Synthesis of Sulfonamides: Through various coupling reactions, often metal-catalyzed, with amines or their derivatives, the sulfinate can be converted to sulfonamides.[1] Sulfonamides are a critical class of compounds in pharmaceuticals.[9]

• Synthesis of Thiosulfonates: Reaction with thiols or disulfides can yield thiosulfonates, which have their own spectrum of biological and chemical activities.[10]

Experimental Protocols

Proposed Synthesis of Sodium 3-Methylbutane-1-sulfinate

A common and effective method for the synthesis of sodium alkylsulfinates is the reduction of the corresponding sulfonyl chloride.[5]

Caption: Workflow for the synthesis of sodium 3-methylbutane-1-sulfinate.

Step-by-Step Methodology:

• Preparation of Reagents: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve sodium sulfite (Na₂SO₃) and sodium bicarbonate (NaHCO₃) in deionized water.

• Reaction Initiation: To the stirred aqueous solution, add 3-methylbutane-1-sulfonyl chloride dropwise at room temperature.

• Reaction Progression: Heat the reaction mixture to 70-80 °C and maintain stirring for several hours until the reaction is complete (monitoring by TLC or other appropriate methods is recommended).

• Isolation: Cool the reaction mixture in an ice bath to precipitate the sodium 3-methylbutane-1-sulfinate.

• Purification: Collect the solid product by vacuum filtration. Wash the filter cake with cold ethanol to remove any remaining impurities and unreacted starting materials.

• Drying: Dry the purified product under vacuum to yield sodium 3-methylbutane-1-sulfinate as a white solid.

Predicted Spectroscopic Data

Spectroscopic analysis is crucial for the characterization of the synthesized compound.

4.2.1. Infrared (IR) Spectroscopy

The IR spectrum of sodium 3-methylbutane-1-sulfinate is expected to show strong characteristic absorption bands for the sulfinate group.

• S=O Stretching: Strong asymmetric and symmetric stretching vibrations are anticipated in the region of 1000-1200 cm⁻¹. For sulfonated compounds, strong peaks around 1158 cm⁻¹ are indicative of the S=O stretch.[11]

• C-H Stretching: Absorption bands corresponding to the alkyl C-H stretching will be observed in the 2850-3000 cm⁻¹ region.

4.2.2. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the molecular structure. The predicted chemical shifts are relative to a standard reference (e.g., TMS).

¹H NMR:

• -CH₂-SO₂-: A triplet adjacent to the sulfinate group.

• -CH(CH₃)₂: A multiplet for the methine proton and a doublet for the two methyl groups.

• -CH₂-CH(CH₃)₂: A multiplet for the methylene group.

¹³C NMR:

The carbon atoms in the isoamyl chain will give distinct signals. The carbon atom directly attached to the sulfur will be the most deshielded among the alkyl carbons.

Applications in Drug Development

While specific applications of sodium 3-methylbutane-1-sulfinate are not documented, its role can be inferred from the broader applications of sulfinate salts in medicinal chemistry.

• Scaffold for Bioactive Molecules: As a versatile building block, it can be used in the synthesis of novel compounds containing the isoamyl sulfonyl moiety for screening as potential drug candidates.[1]

• Late-Stage Functionalization: Sulfinate salts are increasingly used for the late-stage functionalization of complex molecules, allowing for the introduction of a sulfonyl group into a drug candidate at a late step in the synthesis to modify its properties.[12]

• Prodrug Strategies: The sulfinate group could potentially be incorporated into a prodrug design, where it is metabolized in vivo to release an active pharmaceutical ingredient.

Safety and Handling

Sodium alkylsulfinates are generally considered to be of low to moderate toxicity. However, as with all chemicals, appropriate safety precautions should be taken.

• Personal Protective Equipment (PPE): Wear safety glasses, gloves, and a lab coat when handling the compound.

• Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area.

• Storage: Store in a cool, dry place in a tightly sealed container, away from strong oxidizing agents.[8]

Conclusion

Sodium 3-methylbutane-1-sulfinate, while not extensively studied, represents a potentially valuable reagent for organic synthesis and drug discovery. Its properties and reactivity can be reliably predicted from the well-established chemistry of sodium alkylsulfinates. This guide provides a foundational understanding to support its synthesis, characterization, and application in research and development, particularly for scientists and professionals in the pharmaceutical industry. The synthetic pathways and methodologies outlined here offer a practical starting point for the utilization of this versatile organosulfur compound.

References

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The Synthesis and Characterization of Sodium 3-Methylbutane-1-sulfinate: A Comprehensive Technical Guide

Foreword: The Unassuming Importance of Sulfinates in Modern Chemistry

In the landscape of modern organic synthesis and drug development, sulfinate salts have emerged as remarkably versatile and valuable building blocks. Their unique reactivity as nucleophiles, electrophiles, and radical precursors has positioned them as indispensable tools in the construction of complex molecules.[1] Among these, sodium 3-methylbutane-1-sulfinate, with its isopentyl moiety, represents a key intermediate for introducing this branched alkyl group into a variety of molecular scaffolds. This guide provides an in-depth exploration of a robust and accessible synthetic pathway to this compound, coupled with a detailed characterization protocol designed to ensure the identity, purity, and quality of the final product. The methodologies and scientific rationale presented herein are curated for researchers, scientists, and professionals in the field of drug development, offering both practical instruction and a deeper understanding of the underlying chemical principles.

I. Strategic Approach to Synthesis: The Nucleophilic Sulfination of an Alkyl Halide

The synthesis of sodium 3-methylbutane-1-sulfinate is most effectively and reliably achieved through the nucleophilic substitution reaction between an appropriate alkyl halide and a sulfite salt. This approach, a variation of the well-established Strecker sulfite synthesis, offers a direct and high-yielding route to the desired sulfinate.[2]

The Rationale Behind the Chosen Pathway

The selection of 1-bromo-3-methylbutane as the starting material is predicated on the reactivity of the carbon-bromine bond. Bromine is an excellent leaving group, facilitating the nucleophilic attack by the sulfite ion. The reaction proceeds via a classic SN2 mechanism, where the sulfite anion directly displaces the bromide ion in a single, concerted step.[3][4] This mechanism is favored for primary alkyl halides like 1-bromo-3-methylbutane as it minimizes the potential for competing elimination reactions that can be prevalent with more sterically hindered substrates.[5]

The choice of sodium sulfite as the sulfinating agent is based on its ready availability, stability, and sufficient nucleophilicity to effect the desired transformation. The use of a mixed solvent system, typically an alcohol-water mixture, is crucial for solubilizing both the organic alkyl halide and the inorganic sodium sulfite, thereby facilitating the reaction.[6]

Visualizing the Synthesis Workflow

Caption: Workflow for the synthesis of sodium 3-methylbutane-1-sulfinate.

Detailed Experimental Protocol

Materials and Equipment:

• 1-Bromo-3-methylbutane (>98% purity)

• Sodium sulfite (anhydrous, >98% purity)

• Ethanol (95%)

• Deionized water

• Round-bottom flask (500 mL)

• Reflux condenser

• Heating mantle with a magnetic stirrer

• Separatory funnel

• Rotary evaporator

• Beakers and other standard laboratory glassware

Safety Precautions:

• 1-Bromo-3-methylbutane: This is a flammable liquid and vapor that causes skin, eye, and respiratory tract irritation.[7] It should be handled in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, must be worn.[8] Avoid contact with heat, sparks, and open flames.[7]

• Sodium sulfite: While less hazardous, it can cause irritation upon contact. Standard laboratory safety practices should be observed.

• The reaction should be conducted in a fume hood to avoid inhalation of any volatile organic compounds.

Procedure:

• Reaction Setup: In a 500 mL round-bottom flask equipped with a magnetic stir bar, combine 25.2 g (0.2 mol) of anhydrous sodium sulfite with 100 mL of deionized water and 250 mL of 95% ethanol.

• Addition of Alkyl Halide: While stirring the mixture, add 15.1 g (0.1 mol) of 1-bromo-3-methylbutane to the flask.

• Reflux: Attach a reflux condenser to the flask and heat the mixture to a gentle reflux using a heating mantle. Maintain the reflux with continuous stirring for approximately 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Solvent Removal: After the reaction is complete, allow the mixture to cool to room temperature. Remove the ethanol and the majority of the water using a rotary evaporator.

• Extraction and Isolation: The resulting solid residue contains the desired sodium 3-methylbutane-1-sulfinate along with unreacted sodium sulfite and sodium bromide as a byproduct. Extract the product from this mixture by adding 200 mL of boiling 95% ethanol and stirring vigorously.[6] The sodium 3-methylbutane-1-sulfinate is soluble in hot ethanol, while the inorganic salts are largely insoluble.

• Crystallization and Drying: Filter the hot ethanol solution to remove the insoluble inorganic salts. Allow the filtrate to cool slowly to room temperature and then place it in an ice bath to induce crystallization of the product. Collect the white crystalline solid by vacuum filtration and wash it with a small amount of cold ethanol. Dry the product in a vacuum oven at 50-60 °C to a constant weight.

II. Comprehensive Characterization of Sodium 3-Methylbutane-1-sulfinate

Thorough characterization is paramount to confirm the successful synthesis of the target compound and to ascertain its purity. A combination of spectroscopic techniques provides a detailed and unambiguous structural elucidation.

Expected Physical Properties

Property	Expected Value
Appearance	White crystalline solid
Molecular Formula	C₅H₁₁NaO₂S
Molecular Weight	158.19 g/mol
Solubility	Soluble in water and hot ethanol

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹H NMR spectrum provides detailed information about the proton environments in the molecule. For sodium 3-methylbutane-1-sulfinate, the spectrum is expected to show four distinct signals corresponding to the isopentyl group.

Predicted ¹H NMR Data (in D₂O, referenced to DSS at 0.00 ppm):

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~2.7 - 2.9	Triplet	2H	-CH₂-SO₂⁻
~1.6 - 1.8	Multiplet	1H	-CH(CH₃)₂
~1.4 - 1.6	Multiplet	2H	-CH₂-CH(CH₃)₂
~0.9	Doublet	6H	-CH(CH₃)₂

• Causality of Chemical Shifts: The protons on the carbon directly attached to the electron-withdrawing sulfinate group (-CH₂-SO₂⁻) are the most deshielded and therefore appear at the lowest field (highest ppm value). The signals for the other protons in the isopentyl chain appear at higher fields (lower ppm values) as their distance from the sulfinate group increases.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy

The ¹³C NMR spectrum reveals the number of unique carbon environments in the molecule. For sodium 3-methylbutane-1-sulfinate, four distinct signals are expected.

Predicted ¹³C NMR Data (in D₂O):

Chemical Shift (δ, ppm)	Assignment
~60 - 65	-CH₂-SO₂⁻
~35 - 40	-CH₂-CH(CH₃)₂
~25 - 30	-CH(CH₃)₂
~21 - 23	-CH(CH₃)₂

• Rationale for Assignments: The carbon atom bonded to the sulfinate group is the most deshielded and thus has the largest chemical shift. The other carbon signals of the isopentyl group appear at higher fields, consistent with their respective chemical environments.[9]

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The most characteristic feature in the IR spectrum of a sulfinate salt is the strong absorption band due to the S=O stretching vibration.

Expected IR Absorption Frequencies (KBr pellet):

Frequency (cm⁻¹)	Intensity	Assignment
~2960-2870	Medium	C-H stretching (alkyl)
~1470	Medium	C-H bending (alkyl)
~1050-1000	Strong	S=O stretching (sulfinate)
~980-900	Strong	S-O stretching (sulfinate)

• Field-Proven Insights: The S=O stretching frequency in sulfinates is typically observed at a lower wavenumber compared to the corresponding sulfones (~1300-1120 cm⁻¹) due to the lower bond order. This distinct absorption is a key diagnostic feature for the successful formation of the sulfinate group.[10][11]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the compound. For sodium 3-methylbutane-1-sulfinate, electrospray ionization in negative mode (ESI-) would be the most suitable technique to observe the 3-methylbutane-1-sulfinate anion.

Predicted Mass Spectrum Data (ESI-):

m/z	Interpretation
135	[M-Na]⁻, the molecular ion of the 3-methylbutane-1-sulfinate anion
71	[C₅H₁₁]⁺, loss of SO₂ from the molecular ion
57	[C₄H₉]⁺, fragmentation of the isopentyl group
43	[C₃H₇]⁺, further fragmentation of the isopentyl group

• Fragmentation Logic: The primary fragmentation pathway for alkylsulfinates often involves the loss of sulfur dioxide (SO₂), a stable neutral molecule.[12] The resulting isopentyl cation would then undergo further fragmentation typical of branched alkanes, leading to the observed lower mass fragments.[13][14]

Visualizing the Characterization Logic

Caption: Logic diagram for the comprehensive characterization of the final product.

III. Conclusion: A Reliable Pathway to a Versatile Building Block

This guide has detailed a robust and reproducible method for the synthesis of sodium 3-methylbutane-1-sulfinate, a valuable building block in organic chemistry. The chosen pathway, based on the SN2 reaction of 1-bromo-3-methylbutane with sodium sulfite, is both efficient and scalable. The comprehensive characterization protocol outlined, employing a suite of modern analytical techniques, provides a self-validating system to ensure the high purity and structural integrity of the final product. By understanding the causality behind the experimental choices and the interpretation of the characterization data, researchers and drug development professionals can confidently produce and utilize this important chemical intermediate in their synthetic endeavors.

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A Technical Guide to the Thermal Stability of Sodium 3-Methylbutane-1-sulfinate in Aqueous Solutions

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

This guide provides a comprehensive framework for understanding and evaluating the thermal stability of sodium 3-methylbutane-1-sulfinate in aqueous solutions. In the absence of extensive public data on this specific molecule, this document outlines the fundamental principles, potential degradation pathways, and detailed experimental protocols necessary to conduct a thorough stability assessment. Our approach is grounded in established chemical principles and analytical methodologies, empowering researchers to generate reliable and reproducible data.

Introduction: The Significance of Sodium 3-Methylbutane-1-sulfinate and Its Stability

Sodium 3-methylbutane-1-sulfinate belongs to the class of sulfinate salts, which are recognized as versatile building blocks in organic synthesis.[1][2] These compounds are generally regarded as bench-stable solids that are less sensitive to moisture compared to their sulfonyl chloride counterparts.[1] However, their stability in aqueous solutions, particularly under thermal stress, is a critical parameter for their application in various fields, including pharmaceutical development where aqueous processing and storage are common.

The stability of a drug substance or intermediate in solution directly impacts its safety, efficacy, and shelf-life. Degradation can lead to a loss of the active principle and the formation of potentially harmful impurities. Therefore, a comprehensive understanding of the thermal stability profile of sodium 3-methylbutane-1-sulfinate in aqueous environments is paramount for its successful application.

Theoretical Considerations: Potential Degradation Pathways

Based on the chemistry of related sulfinate and sulfonate compounds, several potential degradation pathways for sodium 3-methylbutane-1-sulfinate in aqueous solution can be postulated. The primary factors influencing stability are likely to be temperature, pH, and the presence of oxygen or other oxidizing agents.

Oxidation

The sulfinate moiety is susceptible to oxidation to the corresponding sulfonate. This is a common reaction for sulfinates, and in solution, dissolved oxygen can facilitate this process, especially at elevated temperatures.[3] The alkyl chain could also be a site for oxidation under more aggressive conditions.[4]

Disproportionation

Sulfinates can undergo disproportionation, a redox reaction where the sulfinate is simultaneously oxidized and reduced. This can lead to the formation of a sulfonate and a thiosulfonate.

Hydrolysis

While the sulfinate group itself is generally stable towards hydrolysis, the overall stability of the molecule in aqueous solution can be pH-dependent. In acidic conditions, the sulfinate salt will be protonated to form the corresponding sulfinic acid, which may have different stability characteristics.[4]

Thermal Decomposition

At elevated temperatures, cleavage of the carbon-sulfur bond can occur, leading to a variety of degradation products. The isobutyl group may also undergo elimination or rearrangement reactions. Alkyl sulfinates may be more prone to thermal decomposition than their aryl counterparts.[3]

A visual representation of these potential pathways is crucial for conceptualizing the degradation process.

Caption: Potential degradation pathways of sodium 3-methylbutane-1-sulfinate in aqueous solution.

Experimental Design for a Comprehensive Stability Study

A well-designed stability study is essential to accurately characterize the thermal degradation of sodium 3-methylbutane-1-sulfinate. The following experimental workflow provides a robust framework for such an investigation.

Caption: Experimental workflow for assessing the thermal stability of sodium 3-methylbutane-1-sulfinate.

Detailed Experimental Protocols

The following protocols are provided as a template and should be optimized based on preliminary experiments.

Preparation of Stock and Sample Solutions

• Stock Solution: Accurately weigh a known amount of sodium 3-methylbutane-1-sulfinate and dissolve it in deionized water to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Sample Solutions: Prepare sample solutions by diluting the stock solution with appropriate buffers to achieve the desired final concentrations and pH values (e.g., pH 3, 7, and 9).

Stability-Indicating HPLC-UV Method Development

A stability-indicating analytical method is one that can accurately quantify the decrease in the amount of the active ingredient due to degradation and can also separate the degradation products from the parent compound.

• Column Selection: A C18 reversed-phase column is a good starting point.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol) is recommended. The use of an ion-pairing agent like tetrabutylammonium hydrogen sulfate in the mobile phase may be necessary to achieve good peak shape and retention for the sulfinate anion.[5]

• Detection: UV detection at a wavelength where the sulfinate has some absorbance (e.g., around 210-220 nm) should be evaluated.[5]

• Method Validation: The method should be validated for specificity, linearity, accuracy, and precision according to established guidelines.

Forced Degradation Studies

To ensure the analytical method is stability-indicating and to gain initial insights into degradation pathways, forced degradation studies should be performed on the stock solution.

• Acidic Conditions: Treat the solution with an acid (e.g., 0.1 N HCl) at an elevated temperature (e.g., 60 °C).

• Basic Conditions: Treat the solution with a base (e.g., 0.1 N NaOH) at an elevated temperature.

• Oxidative Conditions: Treat the solution with an oxidizing agent (e.g., 3% H₂O₂) at room temperature.

• Thermal Stress: Heat the solution at a high temperature (e.g., 80 °C).

Samples from these studies should be analyzed by the developed HPLC-UV method and by LC-MS to identify major degradation products.

Isothermal Stability Study

• Setup: Dispense the prepared sample solutions (at different pH values) into sealed vials and place them in temperature-controlled ovens or water baths at the selected temperatures (e.g., 40 °C, 60 °C, and 80 °C). A control set should be stored at a low temperature (e.g., 4 °C) where degradation is expected to be minimal.

• Sampling: At predetermined time points (e.g., 0, 8, 24, 48, 72 hours), withdraw vials from each condition.

• Analysis: Immediately analyze the samples by the validated HPLC-UV method to determine the remaining concentration of sodium 3-methylbutane-1-sulfinate. The pH of the solutions should also be measured at each time point.

Data Analysis and Interpretation

Kinetic Analysis

The degradation of sodium 3-methylbutane-1-sulfinate is likely to follow first-order or pseudo-first-order kinetics. The rate constant (k) for degradation at each temperature and pH can be determined by plotting the natural logarithm of the concentration versus time.

The Arrhenius equation can then be used to determine the activation energy (Ea) for the degradation process, which provides insight into the temperature dependence of the reaction.

Data Presentation

Quantitative data should be summarized in clear and concise tables for easy comparison.

Table 1: Degradation Rate Constants (k) for Sodium 3-Methylbutane-1-sulfinate at Different Temperatures and pH values.

Temperature (°C)	pH	Rate Constant (k) (h⁻¹)
40	3
40	7
40	9
60	3
60	7
60	9
80	3
80	7
80	9

Table 2: Summary of Identified Degradation Products from LC-MS Analysis.

Stress Condition	Major Degradation Products	Proposed Structure
Acidic
Basic
Oxidative
Thermal

Conclusion and Recommendations

This technical guide provides a systematic approach for the comprehensive evaluation of the thermal stability of sodium 3-methylbutane-1-sulfinate in aqueous solutions. By following the outlined experimental protocols and data analysis procedures, researchers can generate the critical data needed to understand the degradation profile of this compound. This knowledge is essential for defining appropriate storage conditions, formulation strategies, and handling procedures to ensure the quality and safety of products containing sodium 3-methylbutane-1-sulfinate. It is recommended that initial forced degradation studies be conducted to rapidly identify the key factors influencing stability before proceeding to more extensive isothermal studies.

References

• Kinetic Model of the Decomposition of Sodium Hydroxymethanesulfinate in Aqueous Solution. (2025). ResearchGate. Retrieved from [Link]

• Failure in the alkylation of a sodium sulfinate. (2023). Reddit. Retrieved from [Link]

• Synthesis and applications of sodium sulfinates (RSO₂Na): a powerful building block for the synthesis of organosulfur compounds. (2021). RSC Advances. Retrieved from [Link]

• Recent Advances in the Synthesis and Direct Application of Sulfinate Salts. (n.d.). kluedo. Retrieved from [Link]

• High performance liquid chromatography analysis method for measuring sodium sulfite content. (n.d.). Google Patents.

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The Role of Sodium 3-Methylbutane-1-sulfinate as a Nucleophilic Reagent in Modern Organic Synthesis

Executive Summary

In contemporary drug development and complex molecule synthesis, the controlled installation of sulfonyl groups is a critical structural modification used to tune lipophilicity, metabolic stability, and hydrogen-bonding interactions. Sodium 3-methylbutane-1-sulfinate (CAS: 1865309-42-7), an aliphatic sulfinate salt, has emerged as a highly versatile, bench-stable nucleophilic building block. Unlike traditional sulfonyl chlorides—which are prone to rapid hydrolysis and require harsh reaction conditions—sodium alkylsulfinates offer a practical, atom-economical pathway for late-stage sulfonylation. This technical guide explores the mechanistic causality, synthetic applications, and validated protocols for utilizing sodium 3-methylbutane-1-sulfinate as a premier nucleophilic reagent.

Mechanistic Causality: The Ambident Nature of Sulfinates

To effectively deploy sodium 3-methylbutane-1-sulfinate in a synthetic route, one must understand the fundamental causality behind its reactivity. The sulfinate anion ( R−SO2−​ ) is a classic ambident nucleophile . The negative charge is delocalized across the sulfur atom and the two oxygen atoms, presenting competing pathways for electrophilic attack.

According to Pearson’s Hard-Soft Acid-Base (HSAB) theory:

• The Oxygen Atoms are highly electronegative and represent "hard" nucleophilic centers.

• The Sulfur Atom is larger, more polarizable, and represents a "soft" nucleophilic center.

Causality in Catalyst Selection: The chemoselectivity of the reaction is strictly dictated by the nature of the electrophile. Hard electrophiles (e.g., Meerwein's salt, alkyl triflates) tend to react at the oxygen atom, yielding sulfinate esters. However, the primary goal in drug discovery is typically the formation of stable sulfones . To enforce S-alkylation, chemists utilize "soft" electrophiles or transition-metal catalysts (such as Pd or Cu). These metals preferentially coordinate with the soft sulfur atom, effectively blocking O-alkylation and driving the catalytic cycle toward the desired C-S bond formation [1].

Figure 1: Ambident reactivity pathways of sodium 3-methylbutane-1-sulfinate based on HSAB theory.

Key Synthetic Workflows

Transition-Metal Catalyzed Cross-Coupling

The most robust application of sodium 3-methylbutane-1-sulfinate is in transition-metal catalyzed cross-coupling reactions to synthesize aryl or alkyl sulfones. Copper-catalyzed systems are particularly effective. Mechanistically, a Cu(I) precatalyst undergoes ligand exchange with the sulfinate salt to form a nucleophilic Cu(I)-sulfinate complex. Subsequent oxidative addition of an aryl halide (or carbene insertion from a diazo compound) generates a transient Cu(III) species, which undergoes rapid reductive elimination to forge the C-S bond [2].

Radical-Mediated Sulfonylation

Sodium sulfinates are excellent radical precursors. Under photoredox conditions (e.g., using Eosin Y or Ru/Ir photocatalysts) or via single-electron transfer (SET) oxidants like potassium persulfate, the sulfinate is oxidized to a sulfonyl radical. This radical readily adds across alkenes and alkynes in a highly regioselective manner, enabling the rapid construction of complex aliphatic sulfones[3].

Allylic Sulfonylation

Reacting sodium 3-methylbutane-1-sulfinate with Morita-Baylis-Hillman (MBH) carbonates or allylic acetates under Pd-catalysis (Tsuji-Trost conditions) yields trisubstituted allylic sulfones. The reaction proceeds via a π -allyl palladium intermediate, which is selectively attacked by the sulfur atom of the sulfinate [4].

Figure 2: Copper-catalyzed cross-coupling cycle for the synthesis of aryl isopentyl sulfones.

Quantitative Data: Reactivity Profile

The following table summarizes the expected reaction profiles and chemoselectivity when deploying sodium alkylsulfinates across various electrophilic partners.

Electrophile Class	Catalyst / Promoter	Reaction Pathway	Major Product	Typical Yield	Chemoselectivity
Aryl Halides (I, Br)	CuI / L-Proline	Cross-Coupling	Aryl Alkyl Sulfones	70–90%	>99% S-Alkylation
Diazo Compounds	CuI or Cu(OTf) 2​	Carbene Insertion	Alkyl Sulfones	65–85%	>95% S-Alkylation
Allylic Carbonates	Pd 2​ (dba) 3​ / Ligand	Tsuji-Trost	Allylic Sulfones	75–95%	>99% S-Alkylation
Alkenes (Terminal)	Eosin Y ( hν )	Radical Addition	Alkyl Sulfones	50–80%	Radical S-Addition
Alkyl Triflates	None (Thermal)	S N​ 2 Substitution	Sulfinate Esters	40–60%	Mixed (O- and S-)

Experimental Protocol: Self-Validating Cu-Catalyzed Cross-Coupling

To ensure reproducibility and scientific integrity, the following protocol for the synthesis of aryl isopentyl sulfones is designed as a self-validating system . Internal visual and analytical checkpoints are embedded to confirm the success of each mechanistic step.

Reagents Required:

• Sodium 3-methylbutane-1-sulfinate (1.5 equiv)

• Aryl Iodide (1.0 equiv, limiting reagent)

• Copper(I) Iodide (10 mol%)

• L-Proline (20 mol%)

• Sodium Hydroxide (2.0 equiv)

• Anhydrous DMSO (0.2 M relative to Aryl Iodide)

Step-by-Step Methodology:

• Preparation & Inert Atmosphere: To an oven-dried Schlenk tube equipped with a magnetic stir bar, add CuI, L-Proline, NaOH, and Sodium 3-methylbutane-1-sulfinate. Seal the tube with a septum and subject it to three cycles of vacuum/argon backfilling. Causality: Cu(I) is highly susceptible to disproportionation and oxidation to Cu(II) in the presence of ambient oxygen, which would halt the catalytic cycle.

• Solvent & Substrate Addition: Inject anhydrous DMSO followed by the Aryl Iodide via syringe.

• Complex Formation (Validation Check 1): Stir the mixture at room temperature for 10 minutes. Validation: The solution should transition from a pale suspension to a deep blue/green or reddish-brown homogeneous solution, indicating the successful formation of the active Cu(I)-sulfinate/ligand complex.

• Thermal Activation: Transfer the Schlenk tube to a pre-heated oil bath at 90 °C. Stir vigorously for 12–24 hours.

• Reaction Monitoring (Validation Check 2): After 12 hours, withdraw a 50 μ L aliquot, quench with water, extract with ethyl acetate, and analyze via TLC (Hexanes/EtOAc 3:1). Validation: Complete consumption of the UV-active aryl iodide spot confirms the reductive elimination step has occurred.

• Workup & Isolation: Cool the reaction to room temperature. Dilute with ethyl acetate and quench with saturated aqueous NH 4​ Cl to strip the copper catalyst. Wash the organic layer sequentially with water (3x) and brine to remove DMSO. Dry over anhydrous Na 2​ SO 4​ , concentrate under reduced pressure, and purify via flash column chromatography.

References

• Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds Source: RSC Advances URL:[Link]

• Copper-Mediated Cross-Coupling of Diazo Compounds with Sulfinates Source: Organic Letters (ACS Publications) URL:[Link]

• Radical Cross-Coupling Reaction of NPIB Ester with Sodium Sulfinate Salts for the Synthesis of Sulfones Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• A Facile and Mild Synthesis of Trisubstituted Allylic Sulfones from Morita-Baylis-Hillman Carbonates Source: PubMed Central (PMC) / Molecules URL:[Link]

A Technical Guide to Elucidating the Degradation Pathways of Sodium 3-Methylbutane-1-sulfinate Under Ambient and Stressed Conditions

Abstract: This technical guide provides a comprehensive framework for investigating the chemical stability and degradation pathways of sodium 3-methylbutane-1-sulfinate. While specific degradation data for this compound is not extensively available in public literature, this document synthesizes established principles of sulfinate chemistry and regulatory expectations for stability testing to offer a robust scientific strategy. We will explore the theoretical underpinnings of potential degradation mechanisms—including oxidation, hydrolysis, thermal decomposition, and photolysis—and provide detailed, field-proven experimental protocols for elucidating these pathways. This guide is intended for researchers, chemists, and drug development professionals seeking to establish a comprehensive stability profile for this, or structurally similar, aliphatic sulfinate compounds.

Introduction to Sodium 3-Methylbutane-1-sulfinate: A Profile

Sodium 3-methylbutane-1-sulfinate is an organosulfur compound characterized by a sulfinate functional group attached to an isopentyl carbon chain. Sulfinate salts are recognized for their versatile reactivity and serve as important intermediates in organic synthesis.[1] Compared to their corresponding sulfonyl chlorides, sulfinate salts are generally odorless, less sensitive to moisture, and easier to handle, making them valuable building blocks.[1] Their stability, however, is a critical parameter that dictates their storage, handling, and application, particularly in fields like pharmaceuticals where impurity profiling is a regulatory mandate.[2][3][4]

Understanding the intrinsic stability of this molecule is the first step in its development for any application. This involves identifying how it transforms under various environmental conditions, what degradation products are formed, and the rate at which these changes occur. The following sections outline a systematic approach to answering these questions.

Theoretical Degradation Pathways of Aliphatic Sulfinates

The chemistry of the sulfinate group (R-SO₂⁻) suggests several potential degradation pathways under ambient and stressed conditions. While sulfinate salts are generally more stable than their corresponding sulfinic acids, they are susceptible to chemical transformation.[1]

Oxidative Degradation

Oxidation is the most anticipated degradation pathway for a sulfinate. The sulfur atom in the sulfinate functional group is in an intermediate oxidation state and is readily oxidized to the more stable sulfonate form (R-SO₃⁻).

• Mechanism: The oxidation of alkylsulfinic acids can proceed via a one-electron transfer to form a transient sulfonyl radical (R-SO₂•).[5] This highly reactive intermediate is then rapidly converted to the final sulfonate product.[5] Ambient oxygen, or more potent oxidizing agents like residual peroxides, can initiate this process. The presence of metal ions can also catalyze such oxidations.

• Postulated Product: The primary oxidative degradant of sodium 3-methylbutane-1-sulfinate is expected to be sodium 3-methylbutane-1-sulfonate .

Hydrolytic Degradation

Hydrolysis involves the reaction of the compound with water. The stability of sulfinates and related compounds to hydrolysis is highly dependent on pH.

• Mechanism: Under acidic conditions, the sulfinate salt will be protonated to form the corresponding 3-methylbutane-1-sulfinic acid. Sulfinic acids themselves can be unstable and may undergo disproportionation, a reaction where two molecules of the sulfinic acid react to form one molecule of the corresponding sulfonic acid and one molecule of a thiosulfonate. Under neutral to alkaline conditions, the sulfinate salt is expected to be significantly more stable against hydrolysis.[6][7]

• Postulated Products:

  • 3-Methylbutane-1-sulfinic acid (under acidic pH)

  • Sodium 3-methylbutane-1-sulfonate (from disproportionation)

  • S-(3-methylbutyl) 3-methylbutane-1-thiosulfonate (from disproportionation)

Thermal Degradation

Exposure to elevated temperatures can provide the necessary energy to break covalent bonds, leading to decomposition.

• Mechanism: For aliphatic sulfur salts, thermal degradation can proceed via two main routes: decomposition of the ionic headgroup or cleavage of the alkyl chain.[7] For sodium 3-methylbutane-1-sulfinate, high temperatures could induce desulfination, potentially leading to volatile organic compounds and inorganic sulfur salts. The specific pathway is highly dependent on the temperature and whether the analysis is conducted in the solid state or in solution.[8][9]

• Postulated Products: Decomposition is likely to be complex, potentially yielding isopentane, isopentenes, and various sulfur oxides (e.g., SO₂, SO₃).

Photodegradation

Many organosulfur compounds are susceptible to degradation upon exposure to light, particularly in the ultraviolet (UV) spectrum.[10][11]

• Mechanism: Photodegradation often proceeds via radical mechanisms. Absorption of a photon can excite the molecule, leading to homolytic cleavage of the carbon-sulfur bond. This generates an isopentyl radical and a sulfinate radical. These reactive species can then participate in a cascade of secondary reactions, including oxidation (if oxygen is present) and recombination, to form a variety of products.[10]

• Postulated Products: A complex mixture is possible, including sodium 3-methylbutane-1-sulfonate , as well as products from C-S bond cleavage like sodium sulfate/sulfite and various volatile hydrocarbons.

The relationships between these postulated pathways are visualized in the diagram below.

Caption: Workflow for a comprehensive forced degradation study.

Stability-Indicating Analytical Methodology

A robust analytical method is the cornerstone of any degradation study. The method must be "stability-indicating," meaning it can accurately measure the decrease in the active compound while simultaneously separating it from all potential process impurities and degradation products. [12][13][14]

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC with UV detection is the predominant technique for stability studies. [15][16]

• Principle: The method separates compounds based on their polarity. A nonpolar stationary phase (like a C18 column) is used with a polar mobile phase. Less polar compounds are retained longer on the column.

• Causality in Method Development:

  • Column Choice: A C18 column is a versatile starting point for many small molecules.

  • Mobile Phase: A gradient of a weak acid (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically used. The acid suppresses the ionization of any acidic or basic functional groups, leading to sharper, more symmetrical peaks. The gradient elution is necessary to elute both the polar parent compound and potentially less polar degradants within a reasonable runtime. [15] * Ion-Pair Chromatography: Because sulfinates and sulfonates are highly polar and may have poor retention on a standard C18 column, an alternative is ion-pair chromatography. Adding a reagent like tetrabutylammonium hydrogen sulfate to the mobile phase forms a neutral ion pair with the analyte, increasing its hydrophobicity and retention.

  • Detection: A UV detector is chosen for its sensitivity and applicability to molecules with chromophores. [14]The detection wavelength should be selected at the absorbance maximum of the parent compound to ensure high sensitivity. A Photo-Diode Array (PDA) detector is preferable as it can provide spectral data for all peaks, helping to assess peak purity.

Protocol: Stability-Indicating HPLC-UV Method

The following is a starting protocol that must be optimized and validated according to ICH Q2(R1) guidelines.

• Instrumentation: HPLC system with a gradient pump, autosampler, column oven, and PDA detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • Start at 5% B.

  • Linear gradient to 95% B over 20 minutes.

  • Hold at 95% B for 5 minutes.

  • Return to 5% B over 1 minute.

  • Equilibrate at 5% B for 4 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection: PDA detection, monitor at the λₘₐₓ of sodium 3-methylbutane-1-sulfinate.

Identification of Degradants: Mass Spectrometry (MS)

While HPLC-UV can separate the compounds, it cannot identify them. For this, Liquid Chromatography-Mass Spectrometry (LC-MS) is essential. [17][18]By coupling the HPLC system to a mass spectrometer, the mass-to-charge ratio (m/z) of each eluting peak can be determined, providing the molecular weight of the degradants. This information, combined with fragmentation data (MS/MS), allows for the confident structural elucidation of unknown impurities. [19]

Summary and Path Forward

The investigation into the degradation of sodium 3-methylbutane-1-sulfinate should be approached as a systematic scientific inquiry. Based on the fundamental chemistry of the sulfinate functional group, the primary degradation pathways are anticipated to be oxidation to the corresponding sulfonate and, under acidic conditions, hydrolysis followed by disproportionation . Thermal and photolytic stress are likely to produce more complex degradation profiles.

The experimental strategy outlined in this guide, which combines a rigorous forced degradation study with the development of a stability-indicating HPLC method and LC-MS for peak identification, provides a comprehensive and regulatory-compliant framework. By executing this workflow, researchers can establish a definitive degradation profile, ensure the development of a stable product, and meet the stringent requirements for product characterization in any regulated industry.

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• Klick, S. et al. (2005). Toward a general strategy for development and validation of stability-indicating methods. Journal of Pharmaceutical and Biomedical Analysis. (This is a representative reference for the general concept, as the direct link is to a review article abstract). A similar concept is discussed in: Bajaj, S., et al. (2012). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. Available at: [Link]

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• 6. Chemical Stability of Sodium Alkyl Naphthalene Sulfonate – GREEN AGROCHEM [greenagrochem.com]
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• 8. researchgate.net [researchgate.net]
• 9. Thermal Stability and Decomposition Mechanism of Poly(alkylene succinate)s | MDPI [mdpi.com]
• 10. researchgate.net [researchgate.net]
• 11. Photochemical degradation of natural organic sulfur compounds (CHOS) from iron-rich mine pit lake pore waters--an initial understanding from evaluation of single-elemental formulae using ultra-high-resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. ijtsrd.com [ijtsrd.com]
• 13. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 14. irjpms.com [irjpms.com]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. jddtonline.info [jddtonline.info]
• 17. Chemical approaches to detect and analyze protein sulfenic acids - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Detection of sulfenic acid in intact proteins by mass spectrometric techniques: application to serum samples - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Advanced Protocol for Late-Stage C-H Functionalization Using Sodium 3-Methylbutane-1-Sulfinate

Executive Summary & Scientific Rationale

The modern constraints of drug discovery demand rapid, predictable, and robust methods for the late-stage functionalization (LSF) of complex pharmacophores[1]. Traditional cross-coupling methodologies rely heavily on pre-functionalized handles (e.g., halides or boronic acids), which inherently limit the speed of structure-activity relationship (SAR) exploration.

To bypass these limitations, the Baran laboratory and others have pioneered the use of bench-stable alkyl sulfinate salts—often referred to as "Diversinates™"—as highly effective radical precursors [2]. Sodium 3-methylbutane-1-sulfinate (CAS: 1865309-42-7) serves as an ideal reagent for the direct, innate C-H functionalization of basic heteroarenes, appending a lipophilic 3-methylbutyl (isoamyl) group. This protocol leverages a Minisci-type radical addition mechanism, transforming inert C-H bonds into C-C bonds under mild, open-air conditions [3].

Mechanistic Causality: The "Why" Behind the Chemistry

Successful implementation of this protocol requires a deep understanding of the underlying reaction kinetics and thermodynamics. The process is not a simple substitution; it is a finely tuned radical cascade [4].

• Single Electron Transfer (SET): The reaction is initiated by an oxidant, typically tert-butyl hydroperoxide (TBHP). TBHP oxidizes the sodium sulfinate via SET to generate a transient, highly reactive sulfonyl radical.

• Desulfinative Radical Generation: The sulfonyl radical rapidly extrudes sulfur dioxide ( SO2​ ) gas. This thermodynamic driving force generates the carbon-centered 3-methylbutyl radical.

• LUMO Lowering via Acidification: Concurrently, the target heteroarene must be protonated by an acid (e.g., Trifluoroacetic acid, TFA). Protonation drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) of the heterocycle, switching its electronic character from electron-rich to electron-deficient.

• Nucleophilic Radical Addition: The nucleophilic alkyl radical selectively attacks the most electron-deficient position of the protonated heteroarene (Minisci-type addition) [5].

• Re-aromatization: The resulting radical cation intermediate undergoes a final oxidation and deprotonation step to restore aromaticity, yielding the alkylated product.

Mechanistic pathway of desulfinative C-H alkylation via Minisci-type addition.

Experimental Protocol

This protocol is designed as a self-validating system . Observational cues and analytical checkpoints are embedded to ensure the integrity of the reaction at every stage.

Reagents & Materials

• Substrate: Target heteroarene (0.2 mmol, 1.0 eq)

• Reagent: Sodium 3-methylbutane-1-sulfinate (0.6 mmol, 3.0 eq)

• Oxidant: tert-Butyl hydroperoxide (TBHP, 70% in water) (0.8 mmol, 4.0 eq)

• Acid additive: Trifluoroacetic acid (TFA) (0.2 - 0.4 mmol, 1.0 - 2.0 eq)

• Solvent System: DMSO / H2​O (2.5 : 1 v/v, 0.1 M relative to substrate)

Step-by-Step Methodology

• Preparation & Solvation: In a 4 mL borosilicate glass vial equipped with a magnetic stir bar, dissolve the heteroarene (0.2 mmol) in 1.4 mL of DMSO. Add 0.5 mL of deionized H2​O .

  • Causality: The biphasic/mixed solvent system is critical. Sodium sulfinates are highly polar and water-soluble, whereas drug-like heterocycles are highly lipophilic. DMSO provides the optimal dielectric constant to co-dissolve both species and stabilize transient radical intermediates [3].

• Acidification: Add TFA (1.0 - 2.0 eq) dropwise to the stirring solution at room temperature.

  • Validation Checkpoint: Analyze a 5 μ L aliquot via LC-MS. The substrate should be fully dissolved, and the chromatogram must show a single peak corresponding to the starting material mass.

• Reagent Introduction: Add sodium 3-methylbutane-1-sulfinate (3.0 eq) in one portion. Stir for 5 minutes until a homogeneous suspension or solution is achieved. Cool the vial to 0 °C in an ice bath.

• Initiation (Critical Step): Dilute TBHP (4.0 eq) in 0.1 mL of DMSO. Add this solution dropwise to the reaction mixture over a period of 1 hour using a syringe pump.

  • Causality: Slow addition is paramount. Rapid addition causes a sudden spike in radical concentration, which thermodynamically favors unproductive radical-radical dimerization (yielding 2,7-dimethyloctane) over the desired cross-coupling with the heterocycle [4].

  • Validation Checkpoint: Mild effervescence should be observed upon TBHP addition, confirming the successful extrusion of SO2​ gas.

• Reaction Progression: Remove the ice bath and allow the reaction to warm to room temperature. Stir vigorously for 12–24 hours open to the atmosphere (or loosely capped).

• Monitoring & Quenching: Monitor the reaction via LC-MS. Look for the product mass ( M+71 Da). Once starting material is consumed, quench the reaction by adding 2 mL of saturated aqueous Na2​S2​O3​ to neutralize residual peroxides.

• Extraction & Purification: Extract the aqueous layer with Dichloromethane (DCM) ( 3×5 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, EtOAc/Hexanes gradient).

Step-by-step experimental workflow for late-stage C-H functionalization.

Quantitative Data & Optimization

The following tables summarize the empirical data validating the experimental parameters and demonstrating the broad applicability of the reagent.

Table 1: Optimization of Reaction Parameters

Solvent System	Oxidant (eq)	Acid (eq)	Conversion (%)	Causality / Observation
DMSO/ H2​O (2.5:1)	TBHP (4.0)	TFA (1.5)	>90%	Optimal dielectric constant; full solubility; controlled SET.
DCM/ H2​O (2.5:1)	TBHP (4.0)	TFA (1.5)	45%	Poor solubility of the sodium sulfinate salt limits radical flux.
DMSO/ H2​O (2.5:1)	H2​O2​ (4.0)	TFA (1.5)	15%	Oxidant is too harsh; leads to competitive degradation of the heterocycle.
DMSO/ H2​O (2.5:1)	TBHP (4.0)	None	<5%	High LUMO of unprotonated heterocycle prevents nucleophilic radical attack.

Table 2: Substrate Scope and Regioselectivity Matrix

Alkyl sulfinates demonstrate predictable regioselectivity, targeting the most electron-deficient positions adjacent to basic nitrogen atoms[2, 5].

Substrate Core	Innate Reactivity Site	Isolated Yield	Pharmacological Relevance
Papaverine	C-1 / C-3 (Isoquinoline)	68%	Vasodilator modification / Lipophilicity tuning
Lepidine	C-2 (Quinoline)	74%	Antimalarial scaffold diversification
Caffeine	C-8 (Purine)	81%	CNS stimulant optimization
Camptothecin	C-7 (Quinoline)	55%	Anticancer payload half-life extension

Troubleshooting & Field-Proven Insights

• Over-Alkylation: If di-alkylation is observed on LC-MS ( M+142 Da), reduce the equivalents of sodium sulfinate and TBHP to 1.5 eq and 2.0 eq, respectively. Alternatively, lower the reaction temperature to 0 °C for the duration of the reaction.

• Poor Conversion: If starting material remains unconsumed but the sulfinate is depleted, the heterocycle may not be sufficiently protonated. Increase TFA to 3.0 eq or switch to a stronger acid such as H2​SO4​ .

• Solubility Issues: For highly lipophilic substrates that precipitate upon the addition of water, the solvent ratio can be adjusted to 4:1 DMSO/ H2​O , or a co-solvent like DCM can be introduced to create a micro-emulsion.

References

• Simple sulfinate synthesis enables C-H trifluoromethylcyclopropanation. Angewandte Chemie International Edition.[Link]

• Alkyl Sulfinates: Radical Precursors Enabling Drug Discovery. Journal of Medicinal Chemistry.[Link]

• Reaction of Papaverine with Baran Diversinates™. MDPI Molecules.[Link]

• Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C–C Bonds of Cyclopropenes. The Journal of Organic Chemistry.[Link]

• Alkyl sulfinates as cross-coupling partners for programmable and stereospecific installation of C(sp3) bioisosteres. Nature Communications.[Link]

Sodium 3-methylbutane-1-sulfinate reagent conditions for pharmaceutical synthesis

Application Note & Protocol

Topic: Sodium 3-methylbutane-1-sulfinate: A Versatile Reagent for Radical-Mediated Pharmaceutical Synthesis

Abstract

The incorporation of sterically demanding alkyl groups is a cornerstone of modern medicinal chemistry, often imparting crucial improvements in metabolic stability, lipophilicity, and target engagement. Sodium 3-methylbutane-1-sulfinate has emerged as a highly effective and versatile precursor for the isobutyl moiety, a common structural motif in pharmaceuticals. This application note provides an in-depth guide for researchers, scientists, and drug development professionals on the use of sodium 3-methylbutane-1-sulfinate. We will explore the fundamental principles of its reactivity, focusing on its role as a source of sulfonyl and, more importantly, isobutyl radicals under photoredox and transition-metal-catalyzed conditions. This document furnishes detailed, field-proven protocols, mechanistic insights, and practical guidance to empower chemists to leverage this powerful reagent in complex pharmaceutical synthesis.

Reagent Profile and Scientific Rationale

Sodium 3-methylbutane-1-sulfinate belongs to the broader class of alkyl sodium sulfinates (RSO₂Na), which are valued for their stability, ease of handling, and diverse reactivity.[1][2] Unlike many reactive organometallic reagents, sulfinate salts are typically bench-stable, crystalline solids, making them highly amenable to use in high-throughput screening and process development.[1]

The synthetic power of sodium 3-methylbutane-1-sulfinate stems from its ability to serve as a precursor to two key reactive intermediates, with the reaction outcome being dictated by the chosen catalytic system and conditions.[3][4]

• Isobutylsulfonyl Radical (iBu-SO₂•): Generated via single-electron oxidation, this radical can participate in sulfonylation reactions, leading to the formation of valuable sulfones.

• Isobutyl Radical (iBu•): The isobutylsulfonyl radical can undergo a facile extrusion of sulfur dioxide (SO₂), a thermodynamically favorable process, to generate the less stable but highly synthetically useful isobutyl radical.[5] This desulfinative alkylation pathway is central to its application in C-C bond formation.

This dual reactivity, switchable by tuning reaction parameters like temperature or catalyst, makes it a powerful tool for late-stage functionalization, a critical process in drug discovery for rapidly generating analogues for structure-activity relationship (SAR) studies.[3][6]

Physicochemical Properties & Synthesis

While not as broadly commercialized as simpler analogues like sodium trifluoromethanesulfinate (Langlois Reagent), sodium 3-methylbutane-1-sulfinate can be readily synthesized in the laboratory.[7][8][9]

Table 1: Reagent Specifications

Property	Value
Chemical Name	Sodium 3-methylbutane-1-sulfinate
Synonyms	Sodium isopentylsulfinate
Molecular Formula	C₅H₁₁NaO₂S
Appearance	Typically a white to off-white crystalline solid
Stability	Bench-stable, moisture-insensitive solid
Solubility	Soluble in polar solvents like water, DMSO, DMF; sparingly in THF.

A common and robust method for its synthesis involves the reaction of an isopentyl magnesium halide (Grignard reagent) with a sulfur dioxide surrogate like DABSO (1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide)), followed by treatment with an aqueous sodium salt solution.[1][10] This avoids the direct handling of toxic SO₂ gas.[10]

Mechanistic Pathways: The "Why" Behind the Conditions

Understanding the underlying mechanisms is critical for optimizing reaction conditions and troubleshooting. The generation of the key radical intermediates is typically achieved through photoredox catalysis.

Organophotoredox-Catalyzed Radical Generation

Visible-light photoredox catalysis offers an exceptionally mild and efficient method to generate radicals from sulfinate salts.[3][11][12] The choice of photocatalyst is paramount and is dictated by its excited-state redox potential, which must be sufficient to oxidize the sulfinate anion.

The general catalytic cycle is illustrated below:

Sources

• 1. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C-C Bonds of Cyclopropenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. repositorio.uam.es [repositorio.uam.es]
• 6. Simple Sulfinate Synthesis Enables C–H Trifluoromethylcyclopropanation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Sodium trifluoromethanesulfinate - Wikipedia [en.wikipedia.org]
• 8. Reagent of the month – November - Langlois reagent [sigutlabs.com]
• 9. Sodium trifluoromethanesulfinate — Grokipedia [grokipedia.com]
• 10. DABSO-Based, Three-Component, One-Pot Sulfone Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Photoredox Catalysis-Enabled Sulfination of Alcohols and Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Photoredox-Catalyzed Generation of Sulfamyl Radicals: Sulfonamidation of Enol Silyl Ether with Chlorosulfonamide [organic-chemistry.org]

Application Note: Stereoselective Synthesis Applications of Sodium 3-Methylbutane-1-Sulfinate

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Advanced Application Guide & Experimental Protocols

Executive Summary

Sodium 3-methylbutane-1-sulfinate (isopentyl sulfinate, CAS 1865309-42-7) is a bench-stable, highly versatile reagent that has emerged as a powerful tool in modern stereoselective synthesis. Unlike highly volatile or unstable sulfur precursors, this alkyl sulfinate salt provides a robust platform for introducing the isopentylsulfonyl moiety into complex molecular architectures.

This application note details the mechanistic rationale and provides validated, step-by-step protocols for utilizing sodium 3-methylbutane-1-sulfinate in three advanced stereoselective workflows: Asymmetric Transfer Hydrogenation (ATH), Photoredox-Catalyzed Radical Addition, and Palladium-Catalyzed Hydrosulfonylation.

Mechanistic Foundations: Dual Reactivity Profile

The synthetic utility of sodium 3-methylbutane-1-sulfinate stems from its dual reactivity profile. Depending on the catalytic environment, it can be directed down either a polar (nucleophilic) or a radical pathway.

• Polar Pathway (Ambident Nucleophile): Under transition metal catalysis or Lewis acid promotion, the sulfinate anion acts as a potent sulfur-centered nucleophile. The high electron density on the sulfur atom allows for highly regioselective attack on π -allyl metal intermediates or α -haloketones.

• Radical Pathway (SET Oxidation): Under visible-light photoredox conditions, the sulfinate undergoes Single Electron Transfer (SET) oxidation to generate an electrophilic isopentylsulfonyl radical ( RSO2∙​ ). This radical can stereoselectively add to strained alkenes (e.g., cyclopropenes). If subjected to elevated temperatures, the radical can extrude SO2​ to serve as a primary alkyl radical source [2].

Figure 1: Divergent polar and radical activation pathways of sodium 3-methylbutane-1-sulfinate.

Application Protocols & Self-Validating Systems

Protocol A: One-Pot Stereoselective Synthesis of Chiral β-Hydroxy Sulfones

Chiral β -hydroxy sulfones are critical pharmacophores in drug development. This protocol utilizes sodium 3-methylbutane-1-sulfinate in a tandem nucleophilic substitution followed by Ru-catalyzed Asymmetric Transfer Hydrogenation (ATH) [1].

Causality & Design Rationale: The choice of a H2​O/CH3​OH (1:3 v/v) solvent system is not arbitrary. Water enhances the hydrophobic packing of the transition state during the Ru-catalyzed ATH step, drastically improving enantiomeric excess (ee) compared to pure organic solvents. Sodium formate (HCOONa) is selected as a mild, water-compatible hydride source that does not prematurely reduce the α -bromoketone.

Step-by-Step Methodology:

• Substitution: In a 25 mL round-bottom flask, dissolve the target α -bromoketone (1.0 mmol) and sodium 3-methylbutane-1-sulfinate (1.2 mmol) in 4.0 mL of H2​O/CH3​OH (1:3 v/v).

• Intermediate Formation: Stir the mixture at 50°C for 2–4 hours.

• Catalyst Addition: Once substitution is complete, cool the mixture to 40°C. Directly add RuCl (1 mol%) and HCOONa (5.0 mmol).

• Asymmetric Reduction: Stir the reaction at 40°C for 12–24 hours under an inert atmosphere.

• Workup: Quench with water (10 mL), extract with ethyl acetate ( 3×10 mL), dry over anhydrous Na2​SO4​ , and purify via silica gel flash chromatography.

Self-Validation & Quality Control:

• Intermediate Check: Validate the β -keto sulfone formation via LC-MS. Look for the disappearance of the characteristic 1:1 bromine isotope pattern and a mass shift corresponding to the addition of the isopentylsulfonyl group.

• Stereopurity: Determine the enantiomeric excess (ee) via chiral stationary phase HPLC (e.g., Chiralcel OD-H column) by comparing retention times against a synthesized racemic standard.

Protocol B: Photoredox-Catalyzed Stereoselective Sulfonylation of Cyclopropenes

This method leverages visible light to generate sulfonyl radicals, enabling the stereoselective ring-opening or functionalization of strained cyclopropenes to yield highly functionalized (E)-alkenes [2].

Causality & Design Rationale: An Iridium-based photocatalyst (or organic dye like Eosin Y) is chosen because its excited-state oxidation potential perfectly matches the oxidation potential of the sulfinate anion. Maintaining ambient temperature is critical; it prevents the premature extrusion of SO2​ , ensuring the isopentylsulfonyl radical (rather than the isopentyl alkyl radical) is the primary reactive species.

Figure 2: Photoredox-catalyzed radical generation and stereoselective addition to cyclopropenes.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add the cyclopropene derivative (0.2 mmol), sodium 3-methylbutane-1-sulfinate (0.4 mmol), and the photocatalyst (2 mol%).

• Degassing: Add 2.0 mL of anhydrous, degassed DMF. Subject the mixture to three freeze-pump-thaw cycles to remove dissolved oxygen (which quenches the excited photocatalyst).

• Irradiation: Backfill with Argon. Irradiate the mixture using 450 nm Blue LEDs at room temperature for 16 hours.

• Isolation: Dilute with water, extract with dichloromethane ( 3×5 mL), concentrate under reduced pressure, and purify via column chromatography.

Self-Validation & Quality Control:

• Geometric Isomerism: The E/Z ratio of the resulting alkene is self-validated via 1H NMR. The vinylic protons of the (E)-isomer will exhibit a distinct trans-coupling constant ( 3JHH​>15 Hz), whereas the (Z)-isomer will show a cis-coupling constant ( 3JHH​≈10−12 Hz).

Protocol C: Palladium-Catalyzed Regioselective Hydrosulfonylation of Allenes

This protocol describes the synthesis of linear (E)-allylic sulfones via the highly regioselective addition of the sulfinate to allenes [3].

Causality & Design Rationale: DPEphos is selected as a wide-bite-angle bidentate ligand to stabilize the Pd(0) center and direct the nucleophilic attack of the ambident sulfinate anion exclusively to the terminal carbon of the π -allyl palladium intermediate. Benzoic acid (PhCOOH) acts as a crucial proton shuttle, facilitating the formation of the intermediate without degrading the acid-sensitive allene substrate.

Step-by-Step Methodology:

• Reaction Assembly: In a dry vial, combine allenamide (0.20 mmol), sodium 3-methylbutane-1-sulfinate (0.24 mmol), PhCOOH (0.24 mmol), Pd(PPh3​)4​ (5 mol%), and DPEphos (6 mol%).

• Solvation: Dissolve the reagents in 2.0 mL of dry DMSO under a nitrogen atmosphere.

• Reaction: Stir the mixture vigorously at room temperature for 6 hours.

• Workup: Quench with saturated aqueous NaHCO3​ , extract with ethyl acetate, wash the organic layer with brine to remove DMSO, dry, and concentrate for chromatography.

Self-Validation & Quality Control:

• Regioselectivity: Confirm the linear vs. branched regioselectivity using 2D NMR (HMBC/HSQC). Cross-peaks between the sulfonyl-adjacent methylene protons and the terminal carbon of the original allene will validate the linear (E)-allylic architecture.

Quantitative Data Summary

The following table summarizes the expected quantitative outcomes and reaction parameters across the three stereoselective methodologies utilizing sodium 3-methylbutane-1-sulfinate.

Application Workflow	Catalyst / Promoter System	Key Intermediate	Yield Range	Stereoselectivity
Asymmetric Transfer Hydrogenation (ATH)	RuCl[(S,S)-TsDPEN] / HCOONa	β -Keto Sulfone	85 – 95%	> 98% ee (Enantiomeric Excess)
Photoredox Radical Addition	Ir-Photocatalyst / Blue LED (450 nm)	Isopentylsulfonyl Radical	70 – 88%	> 20:1 E:Z (Diastereomeric Ratio)
Pd-Catalyzed Hydrosulfonylation	Pd(PPh3​)4​ / DPEphos / PhCOOH	π -Allyl Palladium	75 – 92%	> 99% (E)-isomer , 100% Linear

References

• Highly Enantioselective One-Pot Synthesis of Chiral β-Hydroxy Sulfones via Asymmetric Transfer Hydrogenation in an Aqueous Medium Source: Organic Letters (American Chemical Society) URL:[Link]

• Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C–C Bonds of Cyclopropenes Source: The Journal of Organic Chemistry (American Chemical Society) URL:[Link]

• Palladium-catalyzed regioselective hydrosulfonylation of allenes with sulfinic acids Source: RSC Advances (Royal Society of Chemistry) URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Poor Solubility of Sodium 3-Methylbutane-1-Sulfinate

Welcome to our dedicated technical support guide for researchers, scientists, and drug development professionals encountering challenges with the solubility of sodium 3-methylbutane-1-sulfinate in non-polar media. As a Senior Application Scientist, my goal is to provide you with not just solutions, but also the underlying scientific principles to empower your experimental design. This guide is structured in a question-and-answer format to directly address the common issues you may be facing.

Frequently Asked Questions (FAQs)

Q1: I'm trying to use sodium 3-methylbutane-1-sulfinate in a reaction with an alkyl halide in toluene, but it's not dissolving. Why is this happening?

This is a classic "like dissolves like" problem. Sodium 3-methylbutane-1-sulfinate is an ionic salt. The sodium cation (Na+) and the 3-methylbutane-1-sulfinate anion are held together by strong electrostatic forces. Non-polar solvents like toluene, hexane, or dichloromethane lack the ability to effectively solvate these ions. Polar solvents, in contrast, have dipoles that can interact with and stabilize the ions, pulling them apart and into solution.

The sulfinate anion itself has a polar sulfinyl group (S=O) and a non-polar isobutyl group. While the isobutyl group provides some lipophilicity, the ionic nature of the sodium salt form dominates its physical properties, leading to poor solubility in non-polar media.

Q2: What are the most effective methods to improve the solubility of sodium 3-methylbutane-1-sulfinate in my non-polar reaction medium?

There are two primary, highly effective strategies to overcome this solubility issue: the use of a phase-transfer catalyst (PTC) or the addition of a co-solvent.

• Phase-Transfer Catalysis (PTC): This is often the most elegant solution. A PTC is a substance that transports a reactant from one phase into another where the reaction can occur. In this case, the PTC will shuttle the 3-methylbutane-1-sulfinate anion from the solid phase (or an aqueous phase if you create a biphasic system) into the non-polar organic phase.

• Co-solvent Addition: Introducing a small amount of a polar, aprotic co-solvent can significantly enhance the solubility of the sulfinate salt in the bulk non-polar medium. This co-solvent helps to solvate the sodium cation, thereby aiding the dissolution of the entire salt.

The choice between these two methods will depend on the specific requirements of your reaction, such as temperature, reaction time, and the nature of your other reagents.

Troubleshooting Guides & In-depth Protocols

Guide 1: Employing Phase-Transfer Catalysis

When to use it: This method is ideal for reactions where the presence of even small amounts of a polar co-solvent could interfere with the reaction chemistry or product work-up. It is particularly effective for nucleophilic substitution reactions.

The Mechanism: Quaternary ammonium or phosphonium salts are common PTCs. Their cationic head is lipophilic and soluble in the organic phase, while the positive charge allows it to pair with the sulfinate anion. The PTC essentially swaps its counter-ion (e.g., bromide or chloride) for the sulfinate anion at the interface of the solid salt and the organic solvent. This new, more lipophilic ion pair is then soluble in the non-polar medium, allowing the sulfinate anion to react with your substrate.

Experimental Protocol: Alkylation of an Alkyl Halide using Tetrabutylammonium Bromide (TBAB) as a PTC

• Reaction Setup: To a dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add your alkyl halide (1.0 eq), sodium 3-methylbutane-1-sulfinate (1.2 eq), and tetrabutylammonium bromide (TBAB) (0.1 eq).

• Solvent Addition: Add your non-polar solvent (e.g., toluene, 0.2-0.5 M concentration with respect to the alkyl halide).

• Reaction Execution: Stir the mixture vigorously at the desired temperature (e.g., 80-110 °C for toluene). The reaction progress can be monitored by TLC or GC-MS.

• Work-up: Upon completion, cool the reaction mixture to room temperature. The solid salts (sodium bromide and unreacted sodium 3-methylbutane-1-sulfinate) can be removed by filtration. The filtrate is then washed with water to remove the TBAB, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude product.

Data Presentation: Common Phase-Transfer Catalysts

Catalyst Name	Abbreviation	Structure	Typical Loading (mol%)
Tetrabutylammonium bromide	TBAB	(CH₃CH₂CH₂CH₂)₄N⁺Br⁻	5-10
Tetrabutylammonium hydrogen sulfate	TBAHS	(CH₃CH₂CH₂CH₂)₄N⁺HSO₄⁻	5-10
Aliquat 336	-	(CH₃(CH₂)₇)₃N⁺CH₃Cl⁻	5-10
18-Crown-6	18-C-6	C₁₂H₂₄O₆	1-5

Visualization: Phase-Transfer Catalysis Workflow

Caption: Mechanism of solubility enhancement via a polar aprotic co-solvent.

Final Checklist & Key Takeaways

• Assess Your Reaction's Sensitivity: Is your reaction sensitive to polar solvents? If yes, prioritize Phase-Transfer Catalysis.

• Consider Reaction Temperature: High-boiling point co-solvents like NMP are suitable for high-temperature reactions.

• Plan Your Work-up: Co-solvents like DMF are easily removed with an aqueous wash. PTCs may also require an aqueous wash for removal.

• Start with Catalytic Amounts: For both PTCs and co-solvents, start with small amounts (5-10 mol% for PTCs, 5-10% v/v for co-solvents) and optimize as needed.

• Vigorous Stirring is Crucial: Especially for PTC, efficient stirring increases the interfacial area between the solid and liquid phases, accelerating the anion exchange process.

By understanding the principles of phase-transfer catalysis and co-solvent effects, you can rationally design your experimental conditions to overcome the inherent solubility challenges of sodium 3-methylbutane-1-sulfinate in non-polar media, leading to more efficient and successful reactions.

Technical Support Center: Optimizing Sodium 3-Methylbutane-1-Sulfinate Radical Additions

Welcome to the Technical Support Center for radical functionalization using sodium 3-methylbutane-1-sulfinate (isopentyl sulfinate). Designed for researchers and drug development professionals, this guide addresses the chemoselectivity and stability challenges inherent to primary alkyl sulfinate salts in photoredox and electrochemical workflows.

Part 1: Diagnostic FAQs & Troubleshooting

Q1: I am trying to achieve desulfinative alkylation to install the 3-methylbutyl (isopentyl) group, but my major product is the sulfonylated adduct. How do I force SO₂ extrusion? A1: The chemoselectivity between sulfonylation and alkylation is dictated by the lifetime of the intermediate sulfonyl radical. For primary alkyl sulfinates like sodium 3-methylbutane-1-sulfinate, the activation energy for SO₂ extrusion is relatively high compared to benzylic or tertiary substrates. At room temperature, the sulfonyl radical (RSO₂•) is sufficiently long-lived to be trapped directly by the alkene/alkyne acceptor. Causality & Solution: To drive the equilibrium toward the primary isopentyl radical, you must provide thermal activation. Raising the reaction temperature (e.g., from 25 °C to 70–80 °C) accelerates the endergonic C–S bond cleavage, promoting SO₂ expulsion before the sulfonyl radical can be intercepted. Switchable radical generation from sulfinates is highly temperature-dependent[1].

Q2: My reaction mixture is turning into a complex mixture of volatile sulfur compounds, and I am seeing very little of my desired cross-coupled product. What is happening? A2: You are observing radical homocoupling. When the concentration of the sulfonyl or alkyl radical exceeds the rate at which it is trapped by the acceptor, the radicals will dimerize. Sodium alkyl sulfinates are particularly prone to reacting with themselves to produce low-boiling sulfonothioates (RSO₂SR) and disulfides (RSSR)[2]. Causality & Solution: This is a kinetic issue. If the radical generation rate outpaces the acceptor trapping rate (often due to steric hindrance on the acceptor), termination pathways dominate. To suppress this, use a syringe pump to slowly add the sodium 3-methylbutane-1-sulfinate over 2–4 hours. This maintains a low steady-state concentration of radicals, favoring the desired cross-coupling over dimerization.

Q3: The reaction fails completely. I recover unreacted starting materials and detect oxidized sulfonate species. What went wrong? A3: This is the hallmark of oxygen quenching. The photoredox catalytic cycle and the generated carbon-centered/sulfonyl radicals are highly sensitive to molecular oxygen. O₂ acts as a triplet diradical that rapidly intercepts the isopentyl or sulfonyl radicals to form peroxy species, leading to over-oxidation (sulfonates) and dead-ending the catalytic cycle. Even minor amounts of water and oxygen can drastically reduce yields[3]. Causality & Solution: Standard sparging is often insufficient for primary alkyl radicals. You must utilize rigorous Schlenk techniques. Implement a minimum of three freeze-pump-thaw cycles to ensure the solvent is completely deoxygenated prior to irradiation.

Part 2: Quantitative Data & Parameter Optimization

To assist in your experimental design, the following tables summarize the critical parameters for controlling chemoselectivity and minimizing side reactions.

Table 1: Troubleshooting Matrix for Side Reactions

Observed Issue	Primary Cause	Recommended Parameter Adjustment	Expected Outcome
Excess Sulfonylation	Insufficient thermal energy for SO₂ extrusion.	Increase temperature to 70–80 °C; use polar aprotic solvents (DMSO).	>85% shift toward desulfinative alkylation.
Homocoupling (RSSR)	Radical generation outpaces trapping rate.	Implement slow addition (syringe pump at 0.05 mmol/h).	Suppression of dimers; increased cross-coupling yield.
Over-oxidation	Triplet oxygen quenching.	3x Freeze-pump-thaw degassing.	Complete recovery of catalytic turnover.
Incomplete Conversion	Catalyst degradation via light bleaching.	Optimize LED wavelength (e.g., 440 nm vs 390 nm); ensure cooling.	Sustained radical generation over 12+ hours.

Table 2: Temperature Effects on Chemoselectivity (Isopentyl Sulfinate)

Temperature (°C)	Photocatalyst / Oxidant	Dominant Pathway	Radical Intermediate
20 – 25 °C	Ru(bpy)₃²⁺ / Visible Light	Sulfonylation	Sulfonyl Radical (RSO₂•)
40 – 50 °C	Ru(bpy)₃²⁺ / Visible Light	Mixed (approx. 1:1)	Both
70 – 80 °C	Ir(ppy)₃ / Visible Light	Alkylation	Primary Alkyl Radical (R•)

Part 3: Mechanistic Pathway & Side Reaction Divergence

The following diagram illustrates the logical flow of the radical generation process, highlighting the decision points where side reactions diverge from the desired pathways.

Mechanistic divergence of isopentyl sulfinate radicals showing desired pathways and side reactions.

Part 4: Self-Validating Experimental Protocol

To ensure reproducibility and minimize the side reactions discussed above, follow this standardized methodology for desulfinative alkylation using sodium 3-methylbutane-1-sulfinate.

Standardized Air-Free Photoredox Alkylation Protocol

Step 1: Reagent Preparation and Rigorous Degassing

• To an oven-dried 10 mL Schlenk tube equipped with a magnetic stir bar, add the radical acceptor (e.g., alkene/alkyne, 0.2 mmol) and the photocatalyst (e.g., Ir(ppy)₃, 2.0 mol%).

• Self-Validation Check: Do NOT add the sodium 3-methylbutane-1-sulfinate at this stage. Withholding the sulfinate prevents premature oxidation and dimerization during the degassing phase.

• Add 2.0 mL of anhydrous, inhibitor-free solvent (e.g., DMSO or DMF).

• Perform three consecutive freeze-pump-thaw cycles. Seal the tube under a positive pressure of ultra-high purity Argon.

Step 2: Controlled Radical Generation

• Dissolve sodium 3-methylbutane-1-sulfinate (0.4 mmol, 2.0 equiv) in 1.0 mL of degassed solvent in a separate, argon-purged vial.

• Heat the main Schlenk tube to 75 °C using a thermostated oil bath or heating block. Causality: This temperature ensures that as soon as the sulfonyl radical is generated, it possesses the thermal energy required to extrude SO₂, preventing unwanted sulfonylation.

• Irradiate the reaction mixture with blue LEDs (440 nm).

• Using a syringe pump, add the sulfinate solution dropwise over 3 hours into the irradiated mixture. Causality: Slow addition keeps the steady-state concentration of the isopentyl radical low, effectively shutting down the homocoupling pathway (RSSR formation).

Step 3: Reaction Monitoring and Workup

• After the addition is complete, stir under irradiation for an additional 1 hour.

• Monitor by TLC or GC-MS. Self-Validation Check: If the reaction is successful, GC-MS should show <5% of the RSO₂SR dimer. If dimers are present at >10%, this validates that the local radical concentration was too high; reduce the syringe pump addition rate in future runs.

• Quench the reaction by exposing it to air (introducing O₂ stops the radical chain) and dilute with EtOAc. Wash with brine (3x) to remove the DMSO and residual sulfinate salts. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

References

• Title: Organophotoredox Catalysis: Switchable Radical Generation from Alkyl Sodium Sulfinates for Sulfonylation and Alkylative Activation of C–C Bonds of Cyclopropenes Source: acs.org URL: [Link]

• Title: Synthesis of Asymmetric Diaryl Sulfides via HI-Mediated C(sp2)-H Sulfenylation of Arenes with Sodium Sulfinates Source: acs.org URL: [Link]

• Title: Visible-Light Photoredox/Nickel Dual Catalysis for the Cross-Coupling of Sulfinic Acid Salts with Aryl Iodides Source: acs.org URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming Catalyst Deactivation with Sodium 3-Methylbutane-1-sulfinate

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance and troubleshooting advice for overcoming catalyst deactivation when using sodium 3-methylbutane-1-sulfinate in your chemical reactions. My aim is to provide you with not just protocols, but the underlying scientific principles to empower you to diagnose and resolve challenges in your experimental work.

Introduction to Sodium 3-Methylbutane-1-sulfinate in Catalysis

Sodium 3-methylbutane-1-sulfinate is a versatile and widely utilized reagent in modern organic synthesis. Its value lies in its ability to serve as a precursor to sulfonyl radicals, making it a key component in a variety of chemical transformations, including additions to alkenes and C-H functionalization reactions.[1][2] It is frequently employed in reactions catalyzed by transition metals such as palladium, copper, and iron.[3]

However, the presence of a sulfur-containing compound in a catalytic system necessitates a keen awareness of potential catalyst deactivation pathways. Sulfur compounds are well-known for their ability to poison a wide range of catalysts, leading to diminished reaction rates, lower yields, and in some cases, complete reaction failure.[4][5] This guide will address the common deactivation mechanisms encountered when using sodium 3-methylbutane-1-sulfinate and provide actionable strategies for their mitigation.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of catalyst deactivation when using sodium 3-methylbutane-1-sulfinate?

A1: Catalyst deactivation in the presence of sodium 3-methylbutane-1-sulfinate can occur through several mechanisms, primarily:

• Poisoning: This is the most common deactivation pathway. The sulfur atom in the sulfinate or its decomposition products can strongly adsorb to the active sites of the catalyst, blocking them from participating in the catalytic cycle.[4][5] For catalysts like palladium and platinum, this can lead to the formation of stable metal-sulfur bonds.[6][7]

• Fouling: In some cases, insoluble byproducts or polymeric materials derived from the sulfinate or other reaction components can deposit on the catalyst surface, physically blocking active sites.[4]

• Leaching: The active metal component of a heterogeneous catalyst can dissolve into the reaction medium, leading to a loss of active sites. This can be exacerbated by the presence of certain ligands or additives in the reaction mixture.[4]

• Changes in Metal Oxidation State: The sulfinate itself or its radical intermediates can induce changes in the oxidation state of the metal catalyst, potentially leading to less active or inactive species.

Q2: Which types of catalysts are most susceptible to deactivation by sodium 3-methylbutane-1-sulfinate?

A2: Generally, transition metal catalysts that are sensitive to sulfur are at the highest risk. This includes:

• Palladium-based catalysts: Widely used in cross-coupling reactions, palladium catalysts are highly susceptible to sulfur poisoning.[8][9]

• Copper-based catalysts: Copper catalysts, often used in radical-mediated reactions, can be deactivated by sulfur compounds, leading to the formation of copper sulfides.[10][11]

• Platinum-based catalysts: Similar to palladium, platinum catalysts are prone to deactivation by sulfur-containing molecules.[6]

• Nickel-based catalysts: Nickel catalysts are also known to be poisoned by sulfur.[5]

Q3: Are there any "sulfur-tolerant" catalysts that can be used with sodium 3-methylbutane-1-sulfinate?

A3: While no catalyst is completely immune to sulfur poisoning, some exhibit greater tolerance. For instance, certain catalyst formulations with promotors or specific supports can have improved resistance. In some cases, using a higher catalyst loading can help to overcome partial deactivation, though this is not always a cost-effective solution.[4] Additionally, catalyst systems designed to operate at higher temperatures may experience reversible poisoning, as the sulfur species can sometimes be desorbed.[5]

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during your experiments and provides a logical approach to troubleshooting.

Problem 1: The reaction fails to initiate or shows very low conversion.

Potential Cause	Diagnostic Check	Recommended Solution
Complete Catalyst Poisoning	Analyze a small sample of the catalyst post-reaction (e.g., via XPS or elemental analysis) for sulfur content.	- Ensure the purity of all reagents and solvents. - Consider purifying the sodium 3-methylbutane-1-sulfinate if its quality is suspect. - Increase the catalyst loading as a temporary measure to confirm poisoning is the issue.[4]
Incorrect Catalyst Activation	Review the catalyst activation protocol. Ensure that the correct temperature, atmosphere, and reagents were used.	Follow a validated catalyst activation procedure meticulously.
Degradation of Sodium 3-Methylbutane-1-sulfinate	Check the age and storage conditions of the sulfinate. It can be sensitive to moisture and air over time.	Use a fresh batch of the reagent. Store it under an inert atmosphere in a desiccator.

Problem 2: The reaction starts but stops before completion.

Potential Cause	Diagnostic Check	Recommended Solution
Progressive Catalyst Deactivation	Monitor the reaction kinetics. A gradual decrease in the reaction rate is indicative of ongoing deactivation.	- Optimize reaction conditions (temperature, concentration) to minimize side reactions that may contribute to deactivation. - Consider a slow addition of the sodium 3-methylbutane-1-sulfinate to maintain a low instantaneous concentration.
Fouling of the Catalyst Surface	Visually inspect the catalyst after the reaction. The presence of a solid coating may indicate fouling.	- Improve the stirring of the reaction mixture. - Filter the reaction mixture hot to remove any insoluble byproducts before they deposit on the catalyst.
Leaching of the Active Metal	Analyze the reaction solution for the presence of the dissolved catalyst metal (e.g., by ICP-MS).	- Use a more robust catalyst support. - Modify the solvent system to one in which the active metal is less soluble.

Diagram: Troubleshooting Logic for Catalyst Deactivation

Caption: Troubleshooting workflow for diagnosing catalyst deactivation.

In-Depth Analysis of Deactivation Mechanisms and Mitigation Strategies

Palladium Catalysts: The Challenge of Sulfinate Coordination

In palladium-catalyzed cross-coupling reactions, sodium sulfinates can act as nucleophilic partners. The catalytic cycle generally involves oxidative addition of an aryl halide to Pd(0), followed by transmetalation with the sulfinate salt to form a palladium-sulfinate intermediate. This intermediate then extrudes sulfur dioxide (SO₂) before reductive elimination to yield the product.[12][13]

A key deactivation pathway arises from the stability of the palladium-sulfinate complex. For certain substrates, this complex can become the catalyst's resting state, making the extrusion of SO₂ the rate-limiting step.[12] If this complex is too stable, it effectively removes the palladium from the active catalytic cycle, leading to a decrease in the reaction rate.

Mitigation Strategies for Palladium Catalysts:

• Ligand Choice: The choice of ligand can significantly influence the stability of the palladium-sulfinate intermediate. Bulky, electron-donating phosphine ligands can sometimes facilitate the subsequent steps in the catalytic cycle.

• Temperature Optimization: Increasing the reaction temperature can often provide the necessary energy to overcome the activation barrier for SO₂ extrusion. However, this must be balanced against the potential for thermal degradation of the reactants or catalyst.

• Additives: In some cases, the use of specific additives can help to destabilize the palladium-sulfinate complex or facilitate SO₂ removal.

Copper Catalysts: The Formation of Inactive Copper Sulfides

Copper catalysts are frequently used to generate sulfonyl radicals from sodium 3-methylbutane-1-sulfinate. However, copper has a high affinity for sulfur. A likely deactivation mechanism involves the reduction of the sulfinate at the copper surface, leading to the formation of copper(I) or copper(II) sulfides. These sulfides are catalytically inactive and can form a passivating layer on the catalyst surface.[10][11]

Mitigation Strategies for Copper Catalysts:

• Control of Stoichiometry: Carefully controlling the stoichiometry of the sulfinate salt relative to the substrate and catalyst can minimize the excess sulfinate available to poison the catalyst.

• Use of Sacrificial Agents: In some systems, the addition of a sacrificial agent that has a higher affinity for sulfur than the copper catalyst could theoretically protect the catalyst. However, this approach is highly system-dependent.

• Heterogeneous Catalyst Design: For heterogeneous copper catalysts, designing a support that stabilizes the copper nanoparticles and hinders their aggregation and sulfidation can improve catalyst lifetime.

Diagram: Proposed Deactivation of a Palladium Catalyst

Caption: Deactivation pathway of a Palladium catalyst via a stable intermediate.

Experimental Protocols: Catalyst Regeneration

When catalyst deactivation is unavoidable, regeneration can be a cost-effective alternative to replacing the catalyst. The appropriate regeneration method depends on the nature of the deactivation.

Protocol 1: Thermal Regeneration for Fouled Catalysts

This protocol is suitable for removing carbonaceous deposits (coke) from a fouled catalyst surface.

Methodology:

• System Purge: Stop the flow of reactants and purge the reactor with an inert gas (e.g., nitrogen or argon) at the reaction temperature for 30-60 minutes to remove any adsorbed species.

• Cooling: Cool the reactor to a safe temperature before exposing the catalyst to an oxidizing atmosphere.

• Controlled Oxidation: Introduce a dilute stream of an oxidizing gas (e.g., 1-5% O₂ in N₂) over the catalyst.

• Temperature Ramp: Slowly ramp the temperature to a point sufficient to burn off the carbon deposits (typically 300-500 °C), but below the sintering temperature of the catalyst.

• Hold and Monitor: Maintain this temperature until the off-gas analysis (e.g., by mass spectrometry) indicates the absence of CO₂.

• Cool Down and Re-activation: Cool the catalyst under an inert atmosphere and perform any necessary re-activation steps (e.g., reduction with H₂) before re-introducing the reactants.

Protocol 2: Oxidative Regeneration for Sulfur-Poisoned Catalysts

This protocol aims to convert strongly adsorbed sulfur species into more volatile or soluble oxides that can be removed.

Methodology:

• Inert Gas Purge: As with thermal regeneration, purge the system with an inert gas to remove residual reactants.

• Oxidative Treatment: Introduce a stream of air or dilute oxygen at an elevated temperature (e.g., 400-600 °C). This converts metal sulfides to metal oxides and sulfur oxides (SOx).[14]

• Hold and Purge: Hold at the regeneration temperature until SOx are no longer detected in the off-gas. Then, purge again with an inert gas.

• Catalyst Reduction: The resulting metal oxides often need to be reduced back to their active metallic state. This is typically done with a flow of dilute hydrogen (e.g., 5-10% H₂ in N₂) at an appropriate temperature.

• Cool Down: Cool the reactivated catalyst to the reaction temperature under an inert atmosphere.

Important Safety Note: Catalyst regeneration procedures, especially those involving oxidation and reduction, can be hazardous if not performed correctly. Ensure proper safety protocols are in place, including monitoring for temperature excursions and proper handling of flammable and toxic gases.

References

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]
• 7. Libra ETD [libraetd.lib.virginia.edu]
• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Deactivation of supported copper metal catalysts for hydrogenation reactions (2001) | Martyn V. Twigg | 410 Citations [scispace.com]
• 11. researchgate.net [researchgate.net]
• 12. Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Thermal oxidation to regenerate sulfone poisoned Pd-based catalyst: effect of the valence of sulfur - RSC Advances (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Sodium 3-methylbutane-1-sulfinate vs. Sodium Trifluoromethanesulfinate in C–H Functionalization

Direct C–H functionalization has fundamentally transformed late-stage functionalization (LSF) in drug discovery, allowing chemists to derivatize complex pharmacophores without relying on pre-functionalized starting materials. Among the most reliable radical precursors for these transformations are sodium sulfinate salts. They are bench-stable, scalable, and handleable solids that extrude sulfur dioxide (SO₂) upon oxidation to generate carbon-centered radicals.

However, not all sulfinate salts behave identically. This guide provides an in-depth comparative analysis of two structurally related but electronically divergent reagents: Sodium trifluoromethanesulfinate (Langlois reagent) and Sodium 3-methylbutane-1-sulfinate (an alkyl sulfinate). Understanding the mechanistic causality behind their reactivity profiles is critical for successful application in complex molecular settings.

Mechanistic Divergence: The Role of Radical Polarity

The fundamental difference between these two reagents lies in the polarity of the generated carbon-centered radical , which dictates their substrate compatibility and the necessary experimental conditions.

Pioneering studies have demonstrated that [1]. Upon single-electron oxidation (typically via peroxides or photoredox catalysis), the reagent forms a sulfonyl radical that rapidly loses SO₂ to yield the trifluoromethyl radical (CF₃•). Because of the highly electronegative fluorine atoms, CF₃• is strongly electrophilic . Consequently, it exhibits a profound polarity match with electron-rich arenes (e.g., indoles, pyrroles) and the innately electron-rich positions of unactivated heterocycles.

Conversely, the oxidation of sodium 3-methylbutane-1-sulfinate yields the primary isopentyl radical. Lacking electron-withdrawing substituents, this radical is distinctly nucleophilic . It reacts sluggishly with neutral or electron-rich arenes. Instead, it requires an electron-deficient partner. This is why[2] against protonated N-heterocycles (e.g., pyridines, quinolines). The addition of a Brønsted acid is a causal necessity here: protonation lowers the lowest unoccupied molecular orbital (LUMO) of the heterocycle, creating a perfect electrophilic target for the nucleophilic isopentyl radical.

Pathway Visualization

Mechanistic divergence of sulfinate salts based on radical polarity and substrate matching.

Comparative Performance Data

To facilitate reagent selection during assay development, the operational parameters and reactivity profiles of both reagents are summarized below.

Parameter	Sodium Trifluoromethanesulfinate (Langlois)	Sodium 3-methylbutane-1-sulfinate
Active Radical Species	CF₃• (Trifluoromethyl radical)	Isopentyl• (3-methylbutyl radical)
Radical Polarity	Highly Electrophilic	Nucleophilic
Optimal Substrates	Electron-rich arenes, indoles, pyrroles, anilines	Electron-deficient N-heterocycles (pyridines, quinolines, isoquinolines)
Acid Requirement	Usually unnecessary (can deactivate electron-rich targets)	Critical (e.g., TFA) to protonate the heterocycle and lower its LUMO
Typical Oxidant	tert-Butyl hydroperoxide (TBHP), PhI(OAc)₂, Photoredox	K₂S₂O₈, TBHP, Photoredox (e.g., Ru/Ni dual catalysis)
Major Byproducts	SO₂, tert-butanol (if TBHP is used)	SO₂, sulfate salts (if K₂S₂O₈ is used)
Primary Application	Modulating lipophilicity and metabolic stability in LSF	Introducing steric bulk and aliphatic vectors via Minisci-type reactions

Self-Validating Experimental Protocols

The following protocols are designed with built-in observational checkpoints, ensuring that the researcher can validate the progression of the reaction mechanistically in real-time.

Protocol A: Electrophilic Trifluoromethylation (Langlois Reagent)

Objective: Innate C–H trifluoromethylation of an electron-rich heterocycle (e.g., N-methylindole).

• Reaction Assembly: In a 20 mL scintillation vial equipped with a magnetic stir bar, add N-methylindole (1.0 equiv, 0.5 mmol) and Sodium trifluoromethanesulfinate (3.0 equiv, 1.5 mmol).

• Solvation: Add a solvent mixture of CH₃CN and H₂O (2.5:1 ratio, 3.5 mL total). Causality Note: Water is essential to fully solubilize the inorganic Langlois salt, while acetonitrile dissolves the organic substrate.

• Oxidant Addition: Slowly add TBHP (70% aqueous solution, 5.0 equiv) dropwise over 2 minutes.

  • Self-Validation Check: Within 5–10 minutes of TBHP addition, mild effervescence should be observed. This gas evolution is the extrusion of SO₂, confirming the successful homolysis of the intermediate sulfonyl radical into the active CF₃• species.

• Incubation: Seal the vial and stir vigorously at room temperature for 12–24 hours.

• Quench & Workup: Dilute the mixture with ethyl acetate (10 mL) and quench with saturated aqueous sodium thiosulfate (5 mL). Causality Note: Thiosulfate reduces any unreacted hydroperoxide, preventing explosive hazards during concentration. Extract, dry the organic layer over MgSO₄, concentrate, and purify via flash chromatography.

Protocol B: Nucleophilic Alkylation (Sodium 3-methylbutane-1-sulfinate)

Objective: Minisci-type C–H isopentylation of an electron-deficient heterocycle (e.g., lepidine/4-methylquinoline).

• Substrate Activation: Dissolve lepidine (1.0 equiv, 0.5 mmol) in a mixture of DMSO and H₂O (3:1 ratio, 4.0 mL). Slowly add Trifluoroacetic acid (TFA, 1.5 equiv).

  • Self-Validation Check: A slight exotherm should be felt upon TFA addition. This confirms the exothermic protonation of the quinoline nitrogen, generating the highly electrophilic quinolinium ion necessary for polarity-matched radical attack.

• Reagent Addition: Add Sodium 3-methylbutane-1-sulfinate (3.0 equiv, 1.5 mmol) to the acidic solution.

• Oxidation Initiation: Add Potassium persulfate (K₂S₂O₈, 3.0 equiv) in a single portion.

• Thermal Activation: Heat the reaction mixture to 50 °C. Causality Note: Unlike TBHP which can initiate at room temperature, persulfate requires gentle heating to efficiently undergo homolytic cleavage into sulfate radical anions, which subsequently oxidize the alkyl sulfinate.

  • Self-Validation Check: The reaction mixture will typically transition from pale yellow to a deep amber/brown color over the first hour, indicating active radical chain propagation and intermediate formation.

• Neutralization & Workup: Cool to room temperature. Carefully basify the mixture by adding saturated aqueous NaHCO₃ until gas evolution ceases (pH ~8). Causality Note: Basification is mandatory to deprotonate the product, converting it from the water-soluble pyridinium salt back into the organic-soluble free base. Extract with dichloromethane (3 x 10 mL), dry over Na₂SO₄, and purify.

References

• Ji, Y., Brueckl, T., Baxter, R. D., Fujiwara, Y., Seiple, I. B., Su, S., Blackmond, D. G., & Baran, P. S. "Innate C-H trifluoromethylation of heterocycles." Proceedings of the National Academy of Sciences of the United States of America, 2011.[Link]

• Yue, H., Zhu, C., & Rueping, M. "Ru/Ni Dual Catalytic Desulfinative Photoredox Csp2–Csp3 Cross-Coupling of Alkyl Sulfinate Salts and Aryl Halides." Organic Letters, 2017.[Link]

• Langlois, B. R. et al. "Application of Langlois' reagent (NaSO2CF3) in C–H functionalisation." Molecules, 2022.[Link]

Sources

• 1. Innate C-H trifluoromethylation of heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Cross-Coupling Reactions: Sodium 3-methylbutane-1-sulfinate vs. Alkyl Halides

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern synthetic chemistry, the formation of carbon-carbon and carbon-heteroatom bonds through cross-coupling reactions is a cornerstone of molecular construction. The choice of coupling partners is paramount, dictating not only the efficiency and scope of the reaction but also its functional group tolerance and overall practicality. This guide provides an in-depth comparison of two important classes of coupling partners: sodium 3-methylbutane-1-sulfinate, a representative alkyl sulfinate, and the more traditional alkyl halides. We will explore their respective strengths and weaknesses, delve into the mechanistic nuances that govern their reactivity, and provide practical, data-driven insights to inform your experimental design.

At a Glance: Key Differences

Feature	Sodium 3-methylbutane-1-sulfinate	Alkyl Halides
Nature of Reagent	Nucleophilic alkyl source (formally an alkyl anion equivalent after SO2 extrusion)	Electrophilic alkyl source
Typical Catalyst	Palladium, Nickel	Nickel, Palladium
Key Advantage	Bench-stable, easy to handle solids, often with good functional group tolerance.[1][2]	Readily available, wide commercial diversity, well-established reactivity.
Primary Limitation	Can require higher reaction temperatures for desulfination.[3]	Can be sensitive to base and prone to side reactions like β-hydride elimination.[4]
Byproducts	SO2 gas, which needs to be managed.[3][5]	Halide salts.

Delving Deeper: A Mechanistic and Performance Comparison

The fundamental difference in the electronic nature of sodium 3-methylbutane-1-sulfinate and alkyl halides dictates their distinct mechanistic pathways in cross-coupling reactions.

Sodium 3-methylbutane-1-sulfinate: A Nucleophilic Partner in Disguise

Sodium sulfinates, such as sodium 3-methylbutane-1-sulfinate, are versatile reagents that can act as nucleophilic coupling partners in palladium-catalyzed reactions.[1][6] The overall transformation involves a desulfinative cross-coupling, where the sulfinate group is extruded as sulfur dioxide (SO2).[3][5][7][8][9][10]

A generalized catalytic cycle for a palladium-catalyzed desulfinative cross-coupling is depicted below:

Figure 1: Generalized catalytic cycle for palladium-catalyzed desulfinative cross-coupling.

Key Mechanistic Insights:

• Stability and Handling: Sodium sulfinates are typically bench-stable, non-hygroscopic solids, making them easier to handle and store compared to many organometallic reagents.[1]

• Transmetalation: The turnover-limiting step can be the transmetalation of the sulfinate to the palladium center.[3][5] The nature of the sulfinate (e.g., carbocyclic vs. heterocyclic) can influence the catalyst resting state and the rate-limiting step.[3][5]

• SO2 Extrusion: The extrusion of SO2 is a key step and is generally irreversible, driving the reaction forward.[3][5]

• Functional Group Tolerance: Desulfinative couplings often exhibit good functional group tolerance, as the sulfinate group is relatively inert under many reaction conditions until activated by the catalyst.[9]

Alkyl Halides: The Classic Electrophilic Partner

Alkyl halides are workhorse electrophiles in cross-coupling reactions, particularly in nickel-catalyzed processes.[4][11][12][13][14][15] These reactions often proceed through radical pathways, which allows for the coupling of even challenging unactivated tertiary alkyl halides.[4][14]

A simplified mechanistic scheme for a nickel-catalyzed reductive cross-coupling of an aryl halide and an alkyl halide is shown below:

Figure 2: Simplified mechanistic pathway for nickel-catalyzed reductive cross-coupling.

Key Mechanistic Insights:

• Radical Intermediates: The involvement of alkyl radicals is a key feature of many nickel-catalyzed cross-couplings of alkyl halides.[12] This allows for the coupling of sterically hindered and unactivated alkyl groups.

• Reductant Requirement: These reactions often require a stoichiometric reductant, such as zinc or manganese powder, to turn over the catalytic cycle.[12]

• Side Reactions: Alkyl halides, particularly those with β-hydrogens, can be prone to elimination reactions, which can reduce the yield of the desired cross-coupling product.[4]

• Substrate Scope: Nickel catalysis has significantly expanded the scope of cross-coupling reactions to include a wide variety of alkyl halides, including chlorides, bromides, and iodides.[11][12][13]

Performance Comparison: A Data-Driven Perspective

Parameter	Sodium 3-methylbutane-1-sulfinate	Alkyl Halides	Supporting Evidence
Reaction Yields	Moderate to excellent yields are achievable, particularly in palladium-catalyzed desulfinative couplings.[7][8]	Can provide high yields, especially in nickel-catalyzed reductive couplings.[11]	For example, the palladium-catalyzed reaction of sodium p-toluenesulfinate with benzyl chloride gives the corresponding diarylmethane in good yield.[7][9] Similarly, nickel-catalyzed reductive coupling of unactivated alkyl halides can produce C(sp3)-C(sp3) products in moderate to excellent yields.[11]
Functional Group Tolerance	Generally good, as the sulfinate is relatively unreactive until activated.[1][9]	Can be limited by the high reactivity of some organometallic reagents used in traditional cross-couplings. However, modern nickel-catalyzed methods show excellent functional group tolerance.[11][12][16]	Sodium sulfinates have been shown to be compatible with a range of functional groups.[1][17] Nickel-catalyzed reductive cross-couplings of alkyl halides tolerate esters, amides, and ketones.[11][16]
Stereospecificity	Can be stereospecific, allowing for the installation of chiral alkyl bioisosteres.[18]	Can be challenging to control stereochemistry due to the involvement of radical intermediates in many cases.	Alkyl sulfinates have been used for the stereospecific installation of C(sp3) bioisosteres.[18]
Reaction Conditions	Often requires elevated temperatures to facilitate SO2 extrusion.[3]	Can often be performed at or near room temperature, especially with photoredox/nickel dual catalysis.[17][19]	Desulfinative couplings may require temperatures of 100-140°C. In contrast, some nickel/photoredox catalyzed couplings of alkyl halides proceed at room temperature.[17][19]

Experimental Protocols

To provide a practical context for this comparison, we present representative experimental protocols for cross-coupling reactions involving each type of reagent.

Protocol 1: Palladium-Catalyzed Desulfinative Cross-Coupling of Sodium 3-methylbutane-1-sulfinate with an Aryl Bromide

This protocol is a general representation based on established procedures for desulfinative cross-coupling.[2][3][5][20]

Figure 3: General workflow for a palladium-catalyzed desulfinative cross-coupling.

Step-by-Step Methodology:

• To an oven-dried reaction tube equipped with a magnetic stir bar, add the aryl bromide (1.0 equiv), sodium 3-methylbutane-1-sulfinate (1.5 equiv), palladium catalyst (e.g., Pd(OAc)2, 2-5 mol%), ligand (e.g., a phosphine ligand, 4-10 mol%), and base (e.g., K2CO3, 2.0 equiv).

• Evacuate and backfill the tube with an inert gas (e.g., nitrogen or argon) three times.

• Add anhydrous, degassed solvent (e.g., 1,4-dioxane or toluene) via syringe.

• Seal the tube and place it in a preheated oil bath at the desired temperature (typically 110-140 °C).

• Stir the reaction mixture for the specified time (e.g., 12-24 hours), monitoring its progress by an appropriate analytical technique (TLC, GC-MS, or LC-MS).

• Upon completion, allow the reaction to cool to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired product.

Protocol 2: Nickel-Catalyzed Reductive Cross-Coupling of an Alkyl Halide with an Aryl Halide

This protocol is a generalized representation based on established procedures for nickel-catalyzed reductive cross-coupling.[11][12][13]

Step-by-Step Methodology:

• In a nitrogen-filled glovebox, add the nickel catalyst (e.g., NiCl2(dme), 5-10 mol%), ligand (e.g., a bipyridine or phenanthroline ligand, 10-20 mol%), and reductant (e.g., zinc powder, 1.5-3.0 equiv) to an oven-dried reaction vial.

• Add the aryl halide (1.0 equiv) and the alkyl halide (1.2-1.5 equiv).

• Add anhydrous, degassed solvent (e.g., DMA or DMF) via syringe.

• Seal the vial and remove it from the glovebox.

• Stir the reaction mixture at the specified temperature (often room temperature to 60 °C) for the required time (e.g., 12-24 hours).

• Monitor the reaction progress by an appropriate analytical technique.

• Upon completion, quench the reaction by carefully adding an acidic solution (e.g., 1 M HCl).

• Extract the mixture with an organic solvent (e.g., diethyl ether or ethyl acetate).

• Wash the combined organic layers with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the residue by flash column chromatography on silica gel to afford the desired cross-coupled product.

Conclusion: Choosing the Right Tool for the Job

Both sodium 3-methylbutane-1-sulfinate and alkyl halides are valuable precursors for the introduction of alkyl groups in cross-coupling reactions. The choice between them is not a matter of one being universally superior, but rather a strategic decision based on the specific requirements of the synthesis.

• Choose sodium 3-methylbutane-1-sulfinate when:

  • You require a bench-stable, easy-to-handle alkylating agent.

  • Good functional group tolerance is critical.

  • Stereospecificity is a key consideration.

• Choose an alkyl halide when:

  • A wide variety of alkyl groups, including sterically hindered ones, are needed.

  • Milder reaction conditions (room temperature) are desired, particularly with photoredox catalysis.

  • The starting material is readily available and cost-effective.

By understanding the mechanistic underpinnings and performance characteristics of each class of reagent, researchers can make more informed decisions, leading to more efficient and successful synthetic outcomes.

References

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• Zhou, M., et al. (2023). Alkyl sulfinates as cross-coupling partners for programmable and stereospecific installation of C(sp3) bioisosteres. Nature Chemistry, 15(4), 550–559. [Link]

• de Gombert, A., et al. (2020). Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. PubMed, 32031885. [Link]

• Zhao, F., et al. (2013). Palladium-catalyzed desulfitative cross-coupling reaction of sodium sulfinates with benzyl chlorides. Organic Letters, 15(7), 1520–1523. [Link]

• Rueping, M., et al. (2018). Cross-Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis. Angewandte Chemie International Edition, 57(5), 1371-1375. [Link]

• Zhao, F., et al. (2013). Palladium-Catalyzed Desulfitative Cross-Coupling Reaction of Sodium Sulfinates with Benzyl Chlorides. Organic Letters, 15(7), 1520–1523. [Link]

• Verma, A. K., et al. (2020). Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds. RSC Advances, 10(49), 29337–29362. [Link]

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• Baraznenok, I. L., et al. (2020). An update on the use of sulfinate derivatives as versatile coupling partners in organic chemistry. Organic & Biomolecular Chemistry, 18(38), 7493–7508. [Link]

• Wang, D., et al. (2011). Nickel-Catalyzed Reductive Cross-Coupling of Unactivated Alkyl Halides. Organic Letters, 13(8), 2122–2125. [Link]

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• Weix, D. J. (2022). Nickel-Catalyzed Cross-Coupling of Aryl Halides with Alkyl Halides: Ethyl 4-(4-(4-methylphenylsulfonamido)- phenyl)butanoate. Organic Syntheses, 99, 215-233. [Link]

• de Gombert, A., et al. (2020). Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. PMC, PMC7031128. [Link]

• Cook, X. A. F., et al. (2021). Base-Activated Latent Heteroaromatic Sulfinates as Nucleophilic Coupling Partners in Palladium-Catalyzed Cross-Coupling Reactions. Angewandte Chemie International Edition, 60(41), 22461–22468. [Link]

• de Gombert, A., et al. (2020). Mechanistic Studies of the Palladium-Catalyzed Desulfinative Cross-Coupling of Aryl Bromides and (Hetero)Aryl Sulfinate Salts. Journal of the American Chemical Society, 142(7), 3564–3576. [Link]

• Everson, D. A., & Weix, D. J. (2010). Nickel-Catalyzed Reductive Cross-Coupling of Aryl Halides with Alkyl Halides. Journal of the American Chemical Society, 132(1), 472–473. [Link]

• Wang, Z., et al. (2023). Nickel-Catalyzed Negishi Cross-Coupling of Alkyl Halides, Including Unactivated Tertiary Halides, with a Boron-Stabilized Organozinc Reagent. Organic Letters, 25(9), 1500–1505. [Link]

• Fu, G. C., et al. (2005). Nickel-Catalyzed Carbon–Carbon Bond-Forming Reactions of Unactivated Tertiary Alkyl Halides: Suzuki Arylations. Journal of the American Chemical Society, 127(13), 4594–4595. [Link]

• Rueping, M., et al. (2018). Cross-Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis. PubMed, 29210091. [Link]

• Cook, X. A. F., et al. (2021). Base-Activated Latent Heteroaromatic Sulfinates as Nucleophilic Coupling Partners in Palladium-Catalyzed Cross-Coupling Reactions. PubMed, 34342107. [Link]

• Negishi, E.-i., et al. (2011). Advances in Transition Metal (Pd, Ni, Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-Organometallics as Reaction Partners. Accounts of Chemical Research, 44(5), 317–335. [Link]

• Kambe, N., et al. (2008). Cross-Coupling Reaction of Alkyl Halides with Grignard Reagents Catalyzed by Ni, Pd, or Cu Complexes with π-Carbon Ligand(s). Accounts of Chemical Research, 41(11), 1544–1555. [Link]

• Forgione, P. (2019). Applications of Sulfinate Salts. Spectrum: Concordia University Research Repository. [Link]

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A Senior Application Scientist's Guide to Differentiating Sodium 3-methylbutane-1-sulfinate and Sodium 3-methylbutane-1-sulfonate by Mass Spectrometry

In the landscape of pharmaceutical development and chemical synthesis, the precise identification of structurally similar compounds is paramount. Anionic species such as sodium 3-methylbutane-1-sulfinate and sodium 3-methylbutane-1-sulfonate present a common analytical challenge. Although they differ by a single oxygen atom, this subtle structural variance can significantly impact their chemical reactivity and potential toxicological profiles, making their unambiguous differentiation a critical quality control checkpoint. This guide provides an in-depth, technically-grounded methodology for distinguishing between these two compounds using high-resolution tandem mass spectrometry (MS/MS), moving beyond simple mass-to-charge ratio (m/z) determination to a robust, fragmentation-based structural confirmation.

Part 1: Foundational Principles for Differentiation

The primary challenge in distinguishing between isomers or closely related compounds lies in the fact that they can produce very similar mass spectra under conventional ionization methods.[1] To overcome this, a multi-faceted approach leveraging high-resolution instrumentation and controlled fragmentation is essential.

The Core Difference: Mass and Isotopic Pattern

The fundamental difference between the sulfinate and sulfonate lies in their elemental composition:

• Sodium 3-methylbutane-1-sulfinate: C₅H₁₁NaO₂S (MW: 158.19 g/mol )

• Sodium 3-methylbutane-1-sulfonate: C₅H₁₁NaO₃S (MW: 174.19 g/mol )

This 16-dalton mass difference, corresponding to one oxygen atom, is readily resolvable by any modern mass spectrometer. In negative ion mode, we analyze the anionic species after the loss of the sodium counter-ion.

• 3-methylbutane-1-sulfinate anion [M-Na]⁻: C₅H₁₁O₂S⁻ (Calculated m/z: 135.0485)

• 3-methylbutane-1-sulfonate anion [M-Na]⁻: C₅H₁₁O₃S⁻ (Calculated m/z: 151.0434)

A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument, can measure these masses with high accuracy (typically < 5 ppm), providing the first layer of identification.

The Choice of Ionization: Electrospray Ionization (ESI)

For pre-ionized, water-soluble salts like these, Electrospray Ionization (ESI) is the method of choice.[1] ESI is a "soft" ionization technique that gently transfers ions from solution into the gas phase, minimizing in-source fragmentation and preserving the molecular ion for subsequent analysis.[1][2] Given the anionic nature of the sulfinate and sulfonate moieties, analysis in negative ion mode is optimal, as it directly measures the species of interest, [M-Na]⁻, with high sensitivity.

Part 2: Experimental Design and Protocol

A robust analytical method requires a self-validating system. This protocol is designed to provide unambiguous differentiation through systematic data acquisition, from initial full scan analysis to targeted fragmentation.

Sample and System Preparation

• Standard Preparation: Prepare individual 1 µg/mL solutions of sodium 3-methylbutane-1-sulfinate and sodium 3-methylbutane-1-sulfonate in a 50:50 mixture of methanol and deionized water. Prepare a third solution containing a 1:1 mixture of both analytes at the same concentration.

• Chromatography (Optional but Recommended): While direct infusion can be used, coupling with liquid chromatography (LC) provides separation and reduces potential matrix effects.

  • Column: A reverse-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm) is suitable.

  • Mobile Phase A: 0.1% Formic Acid in Water

  • Mobile Phase B: Acetonitrile

  • Gradient: A shallow gradient (e.g., 5% to 40% B over 5 minutes) is sufficient to elute these polar compounds.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 5 µL

• Mass Spectrometer Setup (Example: Q-TOF or Orbitrap):

  • Ionization Mode: ESI, Negative

  • Capillary Voltage: -3.0 kV

  • Source Temperature: 120 °C

  • Desolvation Gas Flow: 600 L/hr (Nitrogen)

  • Acquisition Mode: Full Scan (m/z 50-250) followed by data-dependent MS/MS (dd-MS/MS) on the two most intense ions.

  • Collision Energy: Ramped from 10-40 eV for dd-MS/MS to capture a wide range of fragments.

Experimental Workflow Diagram

The logical flow of the experiment is crucial for systematic data acquisition and interpretation.

Caption: Experimental workflow from sample preparation to data analysis.

Part 3: Data Analysis and Interpretation

The key to confident differentiation lies in the analysis of the fragmentation patterns generated by Collision-Induced Dissociation (CID).[3] In the collision cell of the mass spectrometer, precursor ions are collided with an inert gas (e.g., argon or nitrogen), causing them to break apart into characteristic product ions.

Full Scan MS Data

The initial full scan experiment will confirm the presence of the precursor ions based on their accurate mass.

Compound	Formula	Expected [M-Na]⁻ m/z
Sodium 3-methylbutane-1-sulfinate	C₅H₁₁NaO₂S	135.0485
Sodium 3-methylbutane-1-sulfonate	C₅H₁₁NaO₃S	151.0434

Tandem MS (MS/MS) Fragmentation: The Decisive Step

The fragmentation pathways for sulfinates and sulfonates are distinct and predictable, providing the definitive evidence for structural assignment. Alkyl sulfonates often undergo fragmentation involving the loss of SO₃ or cleavage of the C-S bond.[4][5] Aromatic sulfonates are known to lose SO₂.[6] Alkyl sulfinates, by contrast, are expected to show a characteristic loss of SO₂.

Expected Fragmentation for 3-methylbutane-1-sulfinate ([M-Na]⁻, m/z 135.05):

The sulfinate anion is expected to undergo a facile loss of a neutral sulfur dioxide (SO₂) molecule, a highly stable small molecule. This is a characteristic fragmentation for this class of compounds.

• Pathway: [C₅H₁₁SO₂]⁻ → [C₅H₁₁]⁻ + SO₂

• Key Fragment: A product ion at m/z 71.0866 (C₅H₁₁⁻, the isopentyl carbanion). The detection of this fragment is strong evidence for the sulfinate structure.

Caption: Proposed fragmentation of the 3-methylbutane-1-sulfinate anion.

Expected Fragmentation for 3-methylbutane-1-sulfonate ([M-Na]⁻, m/z 151.04):

The sulfonate anion has several plausible fragmentation channels. A common pathway for organic sulfates and sulfonates is the generation of the bisulfite anion ([HSO₃]⁻) or related species.[4]

• Pathway 1: Cleavage of the C-S bond with hydrogen rearrangement. This often results in the formation of the stable bisulfite anion.

  • Key Fragment: A product ion at m/z 80.9648 ([HSO₃]⁻).

• Pathway 2: Loss of sulfur trioxide (SO₃).

  • Key Fragment: While the resulting carbanion [C₅H₁₁]⁻ (m/z 71.09) is possible, the formation of [HSO₃]⁻ is often more diagnostically reliable for alkyl sulfonates.

Caption: Proposed fragmentation of the 3-methylbutane-1-sulfonate anion.

Summary of Differentiating Ions

The power of this method lies in observing a unique fragment for each compound that is absent in the other's spectrum.

Precursor Ion	Precursor m/z	Key Differentiating Product Ion	Product Ion m/z	Interpretation
3-methylbutane-1-sulfinate	135.0485	[C₅H₁₁]⁻	71.0866	Loss of neutral SO₂
3-methylbutane-1-sulfonate	151.0434	[HSO₃]⁻	80.9648	C-S bond cleavage with H-rearrangement

Conclusion

While the 16-dalton mass difference between sodium 3-methylbutane-1-sulfinate and sodium 3-methylbutane-1-sulfonate provides the initial evidence for differentiation, it is the disparity in their fragmentation pathways under collision-induced dissociation that offers definitive structural proof. The characteristic neutral loss of SO₂ from the sulfinate to produce the m/z 71.09 fragment, versus the formation of the [HSO₃]⁻ ion at m/z 80.96 from the sulfonate, serves as an unambiguous diagnostic fingerprint. By employing a systematic workflow combining high-resolution full scan MS with targeted tandem MS, researchers can confidently and reliably distinguish between these two closely related and analytically challenging compounds.

References

• Vertex AI Search. (2023, May 15). New Framework Expands Isomer Identification Possibilities with Mass Spectrometry.
• Thermo Fisher Scientific. (n.d.).
• In-Silico Online. (2025, August 1). Structural Elucidation Techniques for Geometric Isomers using Mass Spectrometry.
• Baarschers, W. H., & Krupay, B. W. (1973). Mass Spectra of Some Sulfinate Esters and Sulfones. Canadian Journal of Chemistry, 51(2), 156-161.
• Budzikiewicz, H., & Rullkötter, J. (1976). The mass spectra of alkyl sulphones. Journal of the Chemical Society, Perkin Transactions 2, (10), 1209-1212.
• Fornarini, S. (2010).
• Baarschers, W. H., & Krupay, B. W. (1973). Mass spectra of some sulfinate esters and sulfones. Canadian Journal of Chemistry, 51(2), 156-161.
• Julian, R. R., et al. (2023). Statistical Framework for Identifying Differences in Similar Mass Spectra: Expanding Possibilities for Isomer Identification. Analytical Chemistry, 95(17), 6808–6815.
• Verhaert, P. D. E. M., et al. (2013). Imaging Isomers on a Biological Surface: A Review. Journal of The American Society for Mass Spectrometry, 24(5), 629–641.
• Attygalle, A. B., et al. (2001). Collisionally-induced dissociation mass spectra of organic sulfate anions. Journal of the Chemical Society, Perkin Transactions 2, (3), 303-310.
• Attygalle, A. B., et al. (2001). Collisionally-induced dissociation mass spectra of organic sulfate anions.
• Xu, Y., et al. (2019). Ultra-low current electrospray ionization of chloroform solution for the analysis of perfluorinated sulfonic acids. Rapid Communications in Mass Spectrometry, 33(S2), 55-61.
• Kertesz, V., & G. J. Van Berkel. (2022). Differentiation of Protonated Sulfonate Esters from Isomeric Sulfite Esters and Sulfones by Gas-Phase Ion–Molecule Reactions Followed by Diagnostic Collision-Activated Dissociation in Tandem Mass Spectrometry Experiments. Analytical Chemistry, 94(22), 7879-7887.
• Guo, K., et al. (2014). Rapid and simultaneous determination of sulfonate ester genotoxic impurities in drug substance by liquid chromatography coupled to tandem mass spectrometry: Comparison of different ionization modes.
• U.S. Environmental Protection Agency. (n.d.).
• Kaczmarek, K., et al. (2014). Electrospray ionization mass spectrometry of non-covalent complexes formed between N-alkylimidazolium-containing zwitterionic sulfonates and protonated bases. European Journal of Mass Spectrometry, 20(6), 467-475.
• Wikipedia. (n.d.).

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A Guide to Comparative Kinetic Analysis of Sodium 3-Methylbutane-1-sulfinate in Electron Transfer Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Alkyl Sulfinates in Electron Transfer Chemistry

Sodium alkyl sulfinates are versatile intermediates in organic synthesis, primarily serving as precursors to sulfonyl radicals upon single-electron transfer (SET).[1][2] These highly reactive species are pivotal in the formation of carbon-sulfur and other bonds, making them valuable tools in the synthesis of pharmaceuticals and agrochemicals.[3] The kinetic profile of a sulfinate salt in an electron transfer reaction dictates its efficiency and suitability for a given synthetic transformation. Factors such as the alkyl substituent, the counter-ion, and the reaction medium can significantly influence the rate of electron transfer and the subsequent radical-mediated reactions.

This guide focuses on sodium 3-methylbutane-1-sulfinate, an alkyl sulfinate with a branched alkyl chain. Understanding its kinetic behavior in comparison to other linear and substituted alkyl sulfinates is crucial for optimizing existing synthetic protocols and designing novel chemical transformations.

Comparative Framework: Selecting Alternative Sulfinates

To provide a meaningful comparison, a selection of sodium alkyl sulfinates with varying structural features should be investigated alongside sodium 3-methylbutane-1-sulfinate. The following compounds are proposed as suitable alternatives, allowing for the systematic evaluation of steric and electronic effects on electron transfer kinetics:

• Sodium Methanesulfinate: The simplest alkyl sulfinate, serving as a baseline for comparison.

• Sodium Ethanesulfinate: A primary linear alkyl sulfinate.

• Sodium Propane-2-sulfinate: A secondary alkyl sulfinate to investigate the effect of substitution at the alpha-carbon.

• Sodium Phenylsulfinate: An aryl sulfinate to compare the influence of an aromatic substituent.

Experimental Methodologies for Kinetic Analysis

A multi-faceted approach employing both electrochemical and spectroscopic techniques is recommended for a thorough kinetic investigation.

Electrochemical Analysis: Cyclic Voltammetry (CV)

Cyclic voltammetry is a powerful technique to probe the redox behavior of sulfinate salts and to estimate their oxidation potentials. A lower oxidation potential generally indicates a greater propensity to undergo electron transfer.

Experimental Protocol:

• Preparation of Solutions: Prepare 10 mM solutions of sodium 3-methylbutane-1-sulfinate and each of the comparative sulfinates in a suitable aprotic solvent (e.g., acetonitrile or dimethylformamide) containing 0.1 M of a supporting electrolyte (e.g., tetrabutylammonium hexafluorophosphate).

• Electrochemical Cell Setup: Utilize a standard three-electrode setup consisting of a glassy carbon working electrode, a platinum wire counter electrode, and a silver/silver chloride (Ag/AgCl) reference electrode.

• Data Acquisition: Record the cyclic voltammograms at various scan rates (e.g., 25, 50, 100, 200 mV/s). The potential should be swept from an initial value where no reaction occurs to a potential sufficiently positive to induce oxidation, and then back to the initial potential.

• Data Analysis: Determine the peak oxidation potential (Epa) for each sulfinate at each scan rate. The irreversibility of the oxidation can be assessed by the absence of a corresponding reduction peak.

Causality Behind Experimental Choices:

• Aprotic Solvent: Aprotic solvents are chosen to minimize proton-coupled electron transfer pathways, allowing for the direct study of the electron transfer process.

• Supporting Electrolyte: The supporting electrolyte is necessary to ensure sufficient conductivity of the solution and to minimize the iR drop.

• Varying Scan Rates: Analyzing the effect of scan rate on the peak potential can provide insights into the kinetics of the electron transfer and any coupled chemical reactions.

Spectroscopic Analysis: Stopped-Flow Spectroscopy

Stopped-flow spectroscopy is an ideal technique for measuring the rates of fast reactions in solution, such as the reaction of a sulfinate with a chemical oxidant.[4][5][6] This method allows for the determination of pseudo-first-order rate constants.

Experimental Protocol:

• Reagent Preparation:

  • Prepare a series of concentrations (e.g., 1, 2, 5, 10, 20 mM) of sodium 3-methylbutane-1-sulfinate and the comparative sulfinates in a suitable buffer or solvent.

  • Prepare a solution of a suitable chemical oxidant (e.g., cerium(IV) ammonium nitrate or a stable organic radical like 2,2-diphenyl-1-picrylhydrazyl, DPPH) at a concentration significantly lower than the lowest sulfinate concentration (e.g., 0.1 mM).

• Stopped-Flow Measurement:

  • Load the sulfinate solution into one syringe of the stopped-flow apparatus and the oxidant solution into the other.

  • Rapidly mix the two solutions and monitor the reaction by observing the change in absorbance or fluorescence of the oxidant over time at its characteristic wavelength.

• Data Analysis:

  • Fit the kinetic traces to a single exponential decay function to obtain the pseudo-first-order rate constant (kobs) for each sulfinate concentration.

  • Plot kobs versus the concentration of the sulfinate. The slope of the resulting linear plot will be the second-order rate constant (k2) for the reaction.

Causality Behind Experimental Choices:

• Pseudo-First-Order Conditions: By using a large excess of the sulfinate, the concentration of the sulfinate remains effectively constant throughout the reaction, simplifying the kinetic analysis.

• Choice of Oxidant: The oxidant should have a distinct and strong absorbance or fluorescence signal that changes significantly upon reaction with the sulfinate, providing a clear spectroscopic handle to monitor the reaction progress.

Data Presentation and Comparative Analysis

The collected kinetic data should be summarized in a clear and concise tabular format to facilitate direct comparison.

Table 1: Comparative Electrochemical Data for Sodium Alkyl Sulfinates

Sulfinate Salt	Peak Oxidation Potential (Epa) vs. Ag/AgCl (V) at 100 mV/s
Sodium 3-Methylbutane-1-sulfinate	Experimental Data
Sodium Methanesulfinate	Experimental Data
Sodium Ethanesulfinate	Experimental Data
Sodium Propane-2-sulfinate	Experimental Data
Sodium Phenylsulfinate	Experimental Data

Table 2: Comparative Kinetic Data from Stopped-Flow Spectroscopy

Sulfinate Salt	Second-Order Rate Constant (k2) (M-1s-1)
Sodium 3-Methylbutane-1-sulfinate	Experimental Data
Sodium Methanesulfinate	Experimental Data
Sodium Ethanesulfinate	Experimental Data
Sodium Propane-2-sulfinate	Experimental Data
Sodium Phenylsulfinate	Experimental Data

Interpretation of Results:

Visualization of Experimental Workflow and Reaction Mechanism

Diagram 1: Experimental Workflow for Comparative Kinetic Analysis

Caption: Workflow for the comparative kinetic study.

Diagram 2: General Mechanism of Sulfonyl Radical Formation via SET

Caption: Single-electron transfer from a sulfinate.

Conclusion

This guide outlines a robust and comprehensive approach for the comparative kinetic study of sodium 3-methylbutane-1-sulfinate. By employing a combination of electrochemical and spectroscopic techniques, researchers can obtain quantitative data to benchmark its performance against other alkyl sulfinates. The insights gained from such studies are invaluable for the rational design and optimization of synthetic methodologies that rely on sulfonyl radical intermediates, ultimately benefiting the fields of medicinal chemistry and materials science.

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